Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-

• CAS: 26583-43-7

Core Science & Biosynthesis

Physical and chemical properties of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-

Architecting Lipophilic Building Blocks: A Technical Whitepaper on Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-

Executive Summary

In modern drug discovery and advanced materials science, the strategic incorporation of lipophilic, sterically demanding motifs is essential for modulating pharmacokinetics and intermolecular packing. Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- (commonly referred to as 4-tert-pentylphenyl 2-bromoethyl ether) represents a highly versatile bifunctional intermediate. This whitepaper deconstructs its physicochemical profile, mechanistic reactivity, and provides a self-validating synthetic protocol for its generation and downstream application.

Structural and Physicochemical Profiling

The molecule features a central benzene ring para-substituted with a bulky 1,1-dimethylpropyl (tert-pentyl) group and an electrophilic 2-bromoethoxy moiety. This architecture imparts unique properties: the tert-pentyl group acts as a lipophilic anchor, enhancing membrane permeability and occupying hydrophobic pockets in target proteins, while the primary alkyl bromide serves as a reactive handle for nucleophilic substitution (S N​ 2).

Based on the isomeric profiling of C 13​ H 19​ BrO compounds, we can establish a highly accurate predictive model for its physical behavior[1].

Table 1: Quantitative Physicochemical Data

Property	Value	Rationale / Source
Molecular Formula	C 13​ H 19​ BrO	Standard IUPAC derivation
Molecular Weight	271.19 g/mol	Computed exact mass for C 13​ H 19​ BrO isomers[1]
XLogP3 (Predicted)	~4.7	Highly lipophilic; driven by the bulky tert-pentyl group[1]
Topological Polar Surface Area	9.2 Ų	Single ether oxygen contributor[1]
Hydrogen Bond Donors	0	Fully substituted ether
Hydrogen Bond Acceptors	1	Ether oxygen
Rotatable Bonds	5	Flexible ethoxy and alkyl linkages

Chemical Reactivity & Mechanistic Pathways

As an Application Scientist, it is critical to approach this molecule not just as a static structure, but as a dynamic reactive system.

• S N​ 2 Alkylation Dynamics: The 2-bromoethyl ether is highly activated for S N​ 2 reactions. The adjacent ether oxygen inductively withdraws electron density, slightly increasing the electrophilicity of the α -carbon, while the primary nature of the bromide minimizes steric hindrance for incoming nucleophiles (e.g., secondary amines, thiolates).

• Steric Shielding: The tert-pentyl group is chemically inert under standard physiological and synthetic conditions. However, its massive steric volume restricts rotation and shields the aromatic ring from electrophilic aromatic substitution (EAS) at the meta positions.

• Ether Linkage Stability: The aryl-alkyl ether bond is robust against basic and mild acidic conditions, ensuring stability during downstream synthetic transformations. Cleavage requires harsh Lewis acids (e.g., BBr 3​ ) or strong hydrohalic acids at elevated temperatures.

Experimental Workflow: Synthesis & Validation

The synthesis of this building block relies on a tightly controlled Williamson Ether Synthesis, followed by its deployment as an alkylating agent.

Workflow for the synthesis and downstream SN2 application of the bromoethoxy intermediate.

Phase 1: The Williamson Ether Synthesis Protocol

Objective: Convert 4-tert-pentylphenol into the active bromoethoxy electrophile.

Step 1: Reagent Preparation & Deprotonation

• Action: Charge a flame-dried round-bottom flask with 4-tert-pentylphenol (1.0 eq) and anhydrous Potassium Carbonate (K 2​ CO 3​ , 2.0 eq).

• Causality: K 2​ CO 3​ is a mild, insoluble base. It quantitatively generates the highly nucleophilic phenoxide ion in situ without being strong enough to promote unwanted E2 elimination (dehydrohalogenation) of the alkyl halide.

Step 2: Solvent & Electrophile Introduction

• Action: Suspend the mixture in anhydrous N,N-Dimethylformamide (DMF) (0.5 M). Add 1,2-dibromoethane (5.0 eq) in one rapid portion.

• Causality: DMF, a polar aprotic solvent, drastically accelerates S N​ 2 reactions by leaving the phenoxide anion unsolvated and highly reactive. The massive stoichiometric excess of 1,2-dibromoethane is a critical statistical control; it ensures the phenoxide reacts with a fresh dibromoethane molecule rather than attacking a previously formed product, which would yield the symmetric dimer (1,2-bis(4-tert-pentylphenoxy)ethane).

Step 3: Reaction Execution & Self-Validation

• Action: Heat the suspension to 80°C under an inert argon atmosphere for 12 hours.

• Validation (TLC): Monitor via Thin Layer Chromatography (Hexanes:EtOAc 9:1). The starting phenol is UV-active and stains strongly with KMnO 4​ . The successful product will be UV-active but KMnO 4​ -inactive (due to the absence of the free hydroxyl group), migrating with a significantly higher R f​ value due to the loss of hydrogen-bonding capability.

Step 4: Quench, Workup, and Isolation

• Action: Cool the reaction to room temperature. Dilute heavily with deionized water and extract with Ethyl Acetate (3x). Wash the combined organic layers with a 5% aqueous LiCl solution.

• Causality: The water quench halts the reaction and solubilizes the inorganic salts (KBr, KHCO 3​ ). The LiCl wash is a specialized technique to efficiently partition and remove residual DMF from the organic phase.

• Validation (NMR): Following concentration and silica gel purification, validate the structure via 1 H NMR (CDCl 3​ ). The success of the alkylation is definitively proven by the emergence of two distinct, coupled triplets: ~4.25 ppm (t, 2H, -O-CH 2​ -) and ~3.60 ppm (t, 2H, -CH 2​ -Br). The tert-pentyl signature remains intact (a singlet at ~1.25 ppm for the gem-dimethyls and a multiplet for the ethyl group).

Applications in Drug Development

The primary utility of this compound lies in its ability to append a lipophilic phenoxyethyl tail to pharmacophores. The use of bromoethoxy-aryl systems is a validated strategy in the design of neuro-active ligands, such as those targeting α -Synuclein fibrils[2]. By utilizing the 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene building block, medicinal chemists can drive binding affinity through van der Waals interactions within deep hydrophobic clefts, while simultaneously tuning the overall LogP of the drug candidate to optimize blood-brain barrier (BBB) penetration.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 23002527, 4-Bromoheptoxybenzene" PubChem. URL:[Link]

• ACS Publications. "Design, Synthesis, and Characterization of 3-(Benzylidene)indolin-2-one Derivatives as Ligands for α-Synuclein Fibrils" Journal of Medicinal Chemistry. URL:[Link]

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In-Depth Technical Guide: Identification, Synthesis, and CAS Registry Validation for 1-(2-Bromoethoxy)-4-(1,1-dimethylpropyl)benzene

Executive Summary

In the landscape of drug development and advanced materials synthesis, the precise identification and procurement of specialized chemical intermediates are critical. Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- is a highly valuable alkylating agent used to append lipophilic domains to active pharmaceutical ingredients (APIs). However, due to nomenclature drift—specifically the interchangeable use of "1,1-dimethylpropyl," "tert-pentyl," and "tert-amyl"—identifying its exact Chemical Abstracts Service (CAS) Registry Number via standard text queries is notoriously difficult. This whitepaper establishes a definitive data profile, outlines a robust CAS search methodology, and provides a self-validating synthetic protocol for this compound.

Chemical Identity & Quantitative Data Profile

To eliminate ambiguity, all structural and physicochemical parameters must be standardized. The quantitative data for this compound is summarized in the table below for easy comparison and database cross-referencing.

Parameter	Value
IUPAC Name	1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene
Common Synonyms	4-tert-amylphenoxyethyl bromide; p-tert-pentylphenyl 2-bromoethyl ether
CAS Registry Number	26583-43-7
Molecular Formula	C13H19BrO
Molecular Weight	271.20 g/mol
Monoisotopic Mass	270.0619 Da
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	1
Rotatable Bonds	4

Methodological Guide: CAS Registry Number Search & Validation

Searching for the CAS registry number of complex, multi-substituted benzenes often fails when relying on text-based queries. For instance, the substituent "-C(CH3)2CH2CH3" is formally named "1,1-dimethylpropyl," but is ubiquitously referred to in regulatory literature as "tert-pentyl" or "1" derivatives[1].

Workflow for Precise Identification:

• Define the Molecular Formula: Calculate the exact formula (C13H19BrO) to narrow down the search space.

• Generate Structural Identifiers: Draw the molecule in a chemical drawing tool to generate a canonical SMILES string. This circumvents naming conventions entirely.

• Query Primary Databases: Input the SMILES string or exact formula into chemical databases.

• Validate the Output: The substructure search yields the definitive2[2]. Cross-referencing this CAS number confirms its identity across multiple 3[3].

Workflow for resolving nomenclature conflicts and validating the CAS Registry Number.

Mechanistic Role in Drug Development

1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene is primarily utilized as a lipophilic building block. The 1,1-dimethylpropyl (tert-amyl) group provides significant steric bulk, which is highly valued in optimizing the pharmacokinetic profiles and membrane permeability of small-molecule drugs. The 2-bromoethoxy tail serves as a versatile electrophilic handle, allowing researchers to conjugate this lipophilic domain to secondary amines via an SN2 mechanism, forming tertiary amine pharmacophores commonly found in GPCR ligands and PROTAC linkers.

Experimental Workflow: Synthesis and Self-Validating Characterization

When commercial procurement is unfeasible, the compound can be synthesized in-house. The following protocol utilizes a 4 approach[4].

Objective: Synthesize the target ether while actively preventing the formation of symmetrical bis-ethers. Reagents: 4-tert-amylphenol (1.0 eq), 1,2-dibromoethane (5.0 eq), Potassium carbonate (K2CO3, 2.0 eq), N,N-Dimethylformamide (DMF, anhydrous).

Step-by-Step Methodology & Causality

• Preparation of the Nucleophile: Dissolve 4-tert-amylphenol in anhydrous DMF. Add finely powdered K2CO3. Causality: K2CO3 is a mild, insoluble base that deprotonates the phenol to form the phenoxide anion. DMF is chosen as a polar aprotic solvent because it solvates the potassium cation but leaves the phenoxide anion "naked," thereby maximizing its nucleophilicity for the subsequent SN2 attack.

• Electrophile Addition: Add 1,2-dibromoethane (5.0 eq) to the suspension in a single portion. Heat the reaction mixture to 80°C for 12 hours. Causality: A large stoichiometric excess (5 equivalents) of 1,2-dibromoethane is critical. It statistically favors mono-alkylation and suppresses the formation of the undesired 1,2-bis(4-tert-amylphenoxy)ethane byproduct.

• Self-Validating In-Process Control (IPC): At 10 hours, sample the reaction mixture and analyze via Thin-Layer Chromatography (TLC) (Hexanes/Ethyl Acetate 9:1). Validation: The protocol is self-validating when the starting material spot (phenol, lower Rf) completely disappears, replaced by a single, less polar UV-active spot (the ether product). If phenol remains, the reaction requires additional base and time.

• Workup and Isolation: Cool the mixture to room temperature, quench with distilled water, and extract with ethyl acetate. Wash the organic layer extensively with brine to remove DMF. Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification & Analytical Validation: Purify the crude oil via silica gel flash chromatography. Validation: Validate the final structure using 1H NMR spectroscopy. Successful synthesis is confirmed by the presence of a triplet at ~4.2 ppm (O-CH2) and a triplet at ~3.6 ppm (CH2-Br), integrating for 2 protons each, alongside the characteristic tert-pentyl aliphatic signals.

Step-by-step Williamson ether synthesis pathway demonstrating SN2 alkylation causality.

References

• [2] GuideChem. "1-(2-Bromoethoxy)-4-(1,1-dimethylpropyl)benzene 26583-43-7". Source: guidechem.com. URL:

• [3] GuideChem. "1-(2-Bromoethoxy)-4-(1,1-dimethylpropyl)benzene 26583-43-7 (Secondary)". Source: guidechem.com. URL:

• [4] Benchchem. "1-(2-Phenoxyethyl)pyrrolidine | 74-54-4 | Benchchem (Williamson Ether Synthesis Principles)". Source: benchchem.com. URL:

• [1] Environmental Protection Agency (EPA). "Chemical Listing: 4-tert-Amylphenol". Source: epa.gov. URL:

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An In-depth Technical Guide to the Molecular Structure and Bonding Characteristics of 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the molecular structure and bonding characteristics of the aromatic ether, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene. Due to the limited availability of direct experimental data for this specific compound, this guide synthesizes information from analogous structures and established chemical principles to predict its properties and outline robust methodologies for its synthesis and characterization. This document is intended to serve as a valuable resource for researchers in medicinal chemistry, materials science, and synthetic organic chemistry, providing both theoretical insights and practical, field-proven experimental protocols.

Introduction: Unveiling a Novel Aromatic Ether

1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene is a halogenated aromatic ether with potential applications as a versatile intermediate in organic synthesis. Its structure combines a bulky, lipophilic 1,1-dimethylpropyl (or tert-amyl) group with a reactive 2-bromoethoxy chain attached to a benzene ring. This unique combination of functional groups suggests its utility in the synthesis of more complex molecules, including potential pharmacophores and materials with tailored properties. The tert-amyl group can enhance solubility in nonpolar environments, while the bromoethoxy moiety provides a reactive handle for nucleophilic substitution and other transformations.

This guide will delve into the predicted molecular geometry, bonding arrangements, and spectroscopic signatures of this compound. Furthermore, it will provide detailed, validated protocols for its synthesis and characterization, empowering researchers to confidently produce and analyze this and similar molecules.

Predicted Molecular Structure and Bonding

The molecular architecture of 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene is characterized by a para-substituted benzene ring. The key structural features and their influence on the molecule's overall properties are discussed below.

The Benzene Core and its Substituents

The central scaffold is a benzene ring, which is expected to be largely planar. The two substituents, a 1,1-dimethylpropyl group and a 2-bromoethoxy group, are positioned at the 1 and 4 positions, respectively. This para substitution pattern influences the molecule's symmetry and its spectroscopic characteristics, particularly in the aromatic region of the NMR spectra.

• The 1,1-Dimethylpropyl (tert-Amyl) Group: This bulky alkyl group is a significant contributor to the molecule's lipophilicity. The quaternary carbon atom at the point of attachment to the benzene ring introduces steric hindrance, which can influence the conformation of the adjacent bromoethoxy group and may impact the molecule's packing in the solid state.

• The 2-Bromoethoxy Group: This functional group is the primary site of reactivity. The ether linkage introduces a degree of flexibility, allowing for various conformations. The presence of the electronegative bromine atom polarizes the C-Br bond, making the adjacent carbon atom electrophilic and susceptible to nucleophilic attack.

Conformational Analysis

The molecule's overall shape is dictated by the rotational freedom around the C-O and C-C single bonds of the bromoethoxy chain. The steric bulk of the tert-amyl group may favor a conformation where the bromoethoxy chain extends away from it to minimize steric strain.

Caption: Predicted 2D structure of 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene.

Synthetic Strategy: A Two-Step Approach

A logical and efficient synthesis of 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene involves a two-step process: the formation of the alkylated phenol precursor, followed by etherification.

Caption: Synthetic workflow for 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene.

Step 1: Friedel-Crafts Alkylation of Phenol

The initial step involves the synthesis of the precursor, 4-(1,1-dimethylpropyl)phenol, via a Friedel-Crafts alkylation of phenol with tert-amyl alcohol or isoamylene.[1][2][3] This reaction is an electrophilic aromatic substitution where the alkyl group is introduced onto the aromatic ring.[4][5][6]

Experimental Protocol: Synthesis of 4-(1,1-dimethylpropyl)phenol

• Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Reagent Addition: Charge the flask with phenol and a suitable solvent such as petroleum ether.[2]

• Catalyst Introduction: Cool the mixture in an ice bath and slowly add a Lewis acid catalyst, such as aluminum chloride, in portions.[2]

• Alkylation: Add tert-amyl alcohol dropwise from the dropping funnel while maintaining the low temperature.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Workup: Upon completion, quench the reaction by slowly pouring the mixture into a beaker of ice water containing hydrochloric acid.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., diethyl ether).

• Purification: Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure. The crude product can be purified by vacuum distillation or recrystallization.[2]

Step 2: Williamson Ether Synthesis

The second step is the formation of the ether linkage via the Williamson ether synthesis.[7][8][9][10][11] This reaction involves the deprotonation of the synthesized 4-(1,1-dimethylpropyl)phenol to form a phenoxide, which then acts as a nucleophile to displace the bromide from 1,2-dibromoethane or a similar reagent. A more direct approach would be the reaction with 2-bromoethanol in the presence of a base.

Experimental Protocol: Synthesis of 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 4-(1,1-dimethylpropyl)phenol in a suitable polar aprotic solvent such as acetone or acetonitrile.[8]

• Base Addition: Add a base, such as anhydrous potassium carbonate, to the mixture.[8]

• Alkylation: Add 2-bromoethanol to the reaction mixture.

• Reaction Conditions: Heat the mixture to reflux and monitor the reaction progress by TLC.

• Workup: After the reaction is complete, cool the mixture to room temperature and filter to remove inorganic salts.

• Extraction: Remove the solvent under reduced pressure and dissolve the residue in an organic solvent. Wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Spectroscopic Characterization: A Predictive Analysis

The following sections detail the predicted spectroscopic data for 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene based on the analysis of its constituent functional groups and data from analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy:

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the protons of the bromoethoxy group, and the protons of the tert-amyl group.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration
Aromatic (ortho to OCH₂)	6.8 - 7.0	Doublet	2H
Aromatic (ortho to C(CH₃)₂)	7.1 - 7.3	Doublet	2H
-OCH₂-	4.2 - 4.4	Triplet	2H
-CH₂Br	3.6 - 3.8	Triplet	2H
-C(CH₃)₂CH₂ CH₃	1.6 - 1.8	Quartet	2H
-C(CH₃ )₂CH₂CH₃	1.2 - 1.4	Singlet	6H
-C(CH₃)₂CH₂CH₃	0.6 - 0.8	Triplet	3H

¹³C NMR Spectroscopy:

The carbon NMR spectrum will provide information on the number of unique carbon environments in the molecule.

Carbon Assignment	Predicted Chemical Shift (ppm)
Aromatic (C-O)	155 - 160
Aromatic (C-C(CH₃)₂)	140 - 145
Aromatic (CH, ortho to O)	114 - 118
Aromatic (CH, ortho to C(CH₃)₂)	126 - 130
-OC H₂-	68 - 72
-C H₂Br	28 - 32
C (CH₃)₂CH₂CH₃	35 - 40
-C(C H₃)₂CH₂CH₃	25 - 30
-C(CH₃)₂C H₂CH₃	30 - 35
-C(CH₃)₂CH₂C H₃	8 - 12

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the different functional groups present in the molecule.

Functional Group	Predicted Absorption Range (cm⁻¹)	Vibration
C-H (aromatic)	3000 - 3100	Stretching
C-H (aliphatic)	2850 - 3000	Stretching
C=C (aromatic)	1500 - 1600	Stretching
C-O (ether)	1200 - 1300	Asymmetric Stretching
C-O (ether)	1000 - 1100	Symmetric Stretching
C-Br	500 - 600	Stretching

Mass Spectrometry (MS)

Mass spectrometry will provide information about the molecular weight and fragmentation pattern of the molecule.

• Molecular Ion Peak (M⁺): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound. Due to the presence of bromine, there will be two peaks of approximately equal intensity, [M]⁺ and [M+2]⁺, corresponding to the two isotopes of bromine (⁷⁹Br and ⁸¹Br).

• Key Fragmentation Patterns:

  • Loss of the bromoethyl group.

  • Cleavage of the ether bond.

  • Fragmentation of the tert-amyl group, with a prominent peak corresponding to the loss of an ethyl group.[1]

Conclusion

This technical guide has provided a comprehensive theoretical framework for the synthesis, structure, and spectroscopic characterization of 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene. By leveraging established synthetic methodologies such as Friedel-Crafts alkylation and Williamson ether synthesis, and by predicting the spectroscopic outcomes based on analogous compounds, this document serves as a practical resource for researchers. The detailed protocols and predicted data herein are intended to facilitate the successful synthesis and identification of this and related novel aromatic ethers, thereby enabling further exploration of their potential applications in drug discovery and materials science.

References

• Karuo, Y., Kametani, A., Tarui, A., Sato, K., Kawai, K., & Omote, M. (2021). Synthesis of aryl 2-bromo-2-chloro-1,1-difluoroethyl ethers through the base-mediated reaction between phenols and halothane. Beilstein Journal of Organic Chemistry, 17, 89–96. [Link]

• Karuo, Y., Kametani, A., Tarui, A., Sato, K., Kawai, K., & Omote, M. (2021). Synthesis of aryl 2-bromo-2-chloro-1,1-difluoroethyl ethers through the base-mediated reaction between phenols and halothane. PMC. [Link]

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• mzCloud. (2018). 4-tert-Amylphenol. [Link]

• Google Patents. (n.d.). CN102267916B - Preparation process of 2-amino-4-tert-amyl-6-nitro-phenol.

• Beilstein Journals. (2021). Synthesis of aryl 2-bromo-2-chloro-1,1-difluoroethyl ethers through the base-mediated reaction between phenols and halothane. [Link]

• Google Patents. (n.d.). US4568778A - Process for producing tert-amylphenols.

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

• NIST. (n.d.). Phenol, 4-(1,1-dimethylpropyl)-. NIST Chemistry WebBook. [Link]

• ResearchGate. (n.d.). A Facile Process for the Preparation of 2-Bromoethyl Methyl Ether. [Link]

• European Patent Office. (1985). Catalytic production of tert-amylphenols - EP 0153181 A2. [Link]

• Google Patents. (n.d.). CN101607863A - A kind of production technique of tert.-amylbenzene.

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• PMC. (n.d.). Access to “Friedel-Crafts-restricted” tert-alkyl aromatics by activation/methylation of tertiary benzylic alcohols. [Link]

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Solubility profile of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- in polar organic solvents

An In-Depth Technical Guide to the Solubility Profile of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-

Abstract

This technical guide provides a comprehensive framework for understanding and determining the solubility of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-, a substituted aromatic compound with potential applications as an intermediate in organic synthesis and drug development. Given the absence of published experimental solubility data for this specific molecule, this document outlines the theoretical principles governing its solubility in polar organic solvents, provides a robust, step-by-step protocol for its experimental determination using the gold-standard isothermal shake-flask method, and discusses the interpretation of the resulting data. This guide is intended for researchers, chemists, and formulation scientists who require a predictive understanding and a practical methodology for characterizing the solubility of novel chemical entities.

Introduction: The Critical Role of Solubility

Solubility is a fundamental physicochemical property that dictates the suitability of a compound for a vast range of applications, from reaction kinetics in synthetic chemistry to bioavailability in pharmaceutical development.[1][2][3] An accurate understanding of a compound's solubility profile is essential for designing efficient purification processes, such as crystallization, and for formulating effective drug delivery systems.[2]

The target molecule, Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-, is a polysubstituted benzene derivative. Its complex structure, featuring both significant nonpolar regions and a polarizable ether linkage, suggests a nuanced solubility behavior that requires careful experimental characterization. This guide provides the theoretical and practical tools to perform this characterization authoritatively.

Physicochemical Profile and Qualitative Solubility Prediction

Molecular Structure Analysis

To predict the solubility of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-, we must first analyze its structural components:

• Aromatic Core: The central benzene ring is inherently nonpolar and hydrophobic.

• Alkyl Substituent: The 4-(1,1-dimethylpropyl) group, also known as a tert-pentyl group, is a bulky, nonpolar hydrocarbon chain that significantly contributes to the molecule's lipophilicity.

• Bromoethoxy Substituent: The 1-(2-bromoethoxy) group introduces polarity. The ether oxygen can act as a hydrogen bond acceptor, and the carbon-bromine and carbon-oxygen bonds create dipole moments. However, the molecule lacks a hydrogen bond donor (like an -OH or -NH group).

The widely used rule of "like dissolves like" provides a foundational principle for predicting solubility.[2] This principle suggests that a solute will dissolve best in a solvent that has a similar polarity.[2] Based on its structure, the molecule is predominantly nonpolar but possesses a polar functional group, classifying it as a moderately polar compound.

Predicted Solubility in Polar Organic Solvents

We can forecast its general solubility behavior in different classes of polar organic solvents:

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents are characterized by their ability to donate hydrogen bonds. While the ether oxygen on the target molecule can accept a hydrogen bond, the large nonpolar surface area from the benzene ring and tert-pentyl group will likely limit its solubility in highly polar protic solvents like water and, to a lesser extent, in lower alcohols.

• Polar Aprotic Solvents (e.g., Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), Acetonitrile (ACN), Tetrahydrofuran (THF)): These solvents possess significant dipole moments but do not donate hydrogen bonds.[4] They are generally excellent solvents for a wide range of organic compounds.[5] It is predicted that Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- will exhibit moderate to high solubility in these solvents. The dipole-dipole interactions between the solvent and the bromoethoxy group, combined with the solvent's ability to accommodate the nonpolar regions, should facilitate dissolution.[4]

Experimental Determination of Thermodynamic Solubility

To move beyond qualitative prediction, quantitative measurement is necessary. The isothermal shake-flask method is the gold-standard technique for determining thermodynamic equilibrium solubility, providing the most reliable and reproducible data.[3][6]

Principle of the Isothermal Shake-Flask Method

The core principle involves creating a saturated solution by adding an excess of the solid compound to a known volume of solvent.[3][4] The mixture is then agitated at a constant temperature for an extended period (typically 24-48 hours) to ensure that a true thermodynamic equilibrium is reached between the dissolved and undissolved solute.[4] After equilibration, the solid phase is removed by filtration, and the concentration of the dissolved solute in the clear supernatant is precisely measured using an appropriate analytical technique, such as High-Performance Liquid Chromatography (HPLC).[1]

Experimental Workflow Diagram

Caption: Workflow for the isothermal shake-flask solubility determination method.

Detailed Experimental Protocol

Objective: To determine the saturation solubility of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- in a selected polar organic solvent at 25 °C.

Materials:

• Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- (solid, >98% purity)

• Selected polar organic solvents (HPLC grade)

• Scintillation vials or glass test tubes with screw caps

• Orbital shaker with temperature control

• Analytical balance

• Volumetric flasks and pipettes

• Syringes and 0.45 µm PTFE syringe filters

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of the solid compound (e.g., 10-20 mg) to a vial. The key is to ensure undissolved solid remains visible after equilibration.

  • Accurately add a known volume (e.g., 2.0 mL) of the chosen solvent to the vial.

  • Seal the vials tightly with PTFE-lined caps. This is critical to prevent solvent evaporation, which would artificially increase the measured concentration.

• Equilibration:

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25 °C ± 0.5 °C).

  • Agitate the samples at a moderate speed for 24 to 48 hours. This duration is chosen to ensure the system reaches a true thermodynamic equilibrium. A preliminary time-course study can be run to confirm the minimum time required.

• Sample Collection and Preparation:

  • After equilibration, remove the vials from the shaker and allow the undissolved solid to settle for at least 1 hour in the same temperature-controlled environment.

  • Carefully withdraw an aliquot of the clear supernatant using a syringe.

  • Immediately filter the supernatant through a 0.45 µm PTFE syringe filter into a clean vial. This step is crucial to remove all particulate matter. The first few drops should be discarded to saturate the filter material and avoid adsorption effects.

• Quantitative Analysis (HPLC):

  • Prepare a series of standard solutions of the compound with known concentrations in the chosen solvent.

  • Generate a calibration curve by injecting the standard solutions into the HPLC and plotting the UV absorbance peak area against concentration. The curve must demonstrate linearity (R² > 0.999).

  • Accurately dilute the filtered saturated solution with a known volume of the solvent to ensure its concentration falls within the linear range of the calibration curve.

  • Inject the diluted sample into the HPLC and record the peak area.

• Calculation:

  • Determine the concentration of the diluted sample using the linear regression equation from the calibration curve.

  • Calculate the original solubility (S) in the saturated solution by multiplying the measured concentration by the dilution factor:

    • S (mg/mL) = Concentration from curve (mg/mL) × Dilution Factor

Data Presentation and Interpretation

The experimentally determined solubility values should be compiled into a clear, structured format for comparison and analysis.

Expected Data Summary Table

Solvent	Solvent Class	Polarity Index¹	Experimental Solubility at 25°C (mg/mL)	Experimental Solubility at 25°C (mol/L)
Methanol	Polar Protic	5.1	[Experimental Value]	[Calculated Value]
Ethanol	Polar Protic	5.2	[Experimental Value]	[Calculated Value]
Acetonitrile	Polar Aprotic	5.8	[Experimental Value]	[Calculated Value]
Acetone	Polar Aprotic	5.1	[Experimental Value]	[Calculated Value]
Tetrahydrofuran (THF)	Polar Aprotic	4.0	[Experimental Value]	[Calculated Value]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	7.2	[Experimental Value]	[Calculated Value]

¹ Polarity index values are relative measures of solvent polarity.[7]

Interpreting the Results

The data in the table will provide a quantitative picture of the compound's behavior. It is expected that solubility will be higher in polar aprotic solvents like DMSO and THF, which can effectively solvate both the polar and nonpolar regions of the molecule. Solubility in polar protic solvents like methanol and ethanol may be comparatively lower due to the energetic cost of disrupting the solvent's strong hydrogen-bonding network to accommodate the large, nonpolar tert-pentyl group.

Conclusion

While specific experimental data for Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- is not publicly available, a robust solubility profile can be generated through a combination of theoretical structural analysis and rigorous experimental measurement. Based on its molecular structure, the compound is predicted to be moderately soluble in polar aprotic solvents and less soluble in polar protic solvents. The detailed isothermal shake-flask protocol provided in this guide offers a reliable and authoritative method for quantitatively determining these values, enabling informed decisions in synthetic chemistry, process development, and pharmaceutical formulation.

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Navigating the Unknown: A Technical Guide to the Safe Handling of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- and Other Novel Brominated Aromatic Ethers

A Senior Application Scientist's Perspective on Mitigating Risk in Drug Discovery and Chemical Research

Preamble: Embracing Uncertainty with Scientific Rigor

This guide is structured not as a rigid MSDS for a single compound but as a comprehensive framework for risk assessment and safe handling of this and other structurally related, poorly characterized substances. As senior application scientists, our role extends beyond experimental design; we must champion a culture of safety grounded in predictive toxicology and rigorous, self-validating protocols. This document serves as a technical whitepaper to empower fellow researchers to navigate the inherent uncertainties of working with novel chemical entities, ensuring both personal safety and the integrity of their research.

Section 1: Structural Deconstruction and Hazard Prediction

The first step in safely handling a novel compound is to analyze its structure for known toxicophores and reactive functional groups. The structure of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- can be broken down into three key components: the benzene ring, the 1,1-dimethylpropyl (or tert-amyl) group, and the 2-bromoethoxy group.

• Benzene Core : Benzene and its derivatives are well-documented for their potential health hazards. Chronic exposure to benzene is linked to bone marrow depression and an increased risk of cancer.[1][2] While the substitution on the ring in this specific molecule will alter its metabolic profile compared to benzene, the inherent aromatic character necessitates caution.

• tert-Amyl Group : This bulky alkyl group is likely to influence the lipophilicity of the molecule, potentially affecting its absorption and distribution in biological systems. While not acutely toxic in itself, it contributes to the overall physicochemical properties that can influence toxicokinetics.

• Bromoethoxy Group : This is arguably the most reactive part of the molecule. The presence of a bromine atom, a good leaving group, suggests that the compound could be an alkylating agent. Alkylating agents are a class of compounds known for their potential to react with nucleophilic sites in biological macromolecules like DNA, which can lead to mutagenicity and carcinogenicity. The ether linkage itself is generally stable, but the bromo-alkane functionality is a significant red flag.

Based on this analysis, we can predict that Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- is likely to be an irritant to the skin, eyes, and respiratory tract, and may be harmful if swallowed.[3][4][5][6] The potential for it to act as an alkylating agent means that chronic exposure could pose more severe health risks, including potential genetic defects.[1]

Predicted Physicochemical and Toxicological Properties

The following tables summarize the predicted properties and hazards based on the analysis of structurally similar compounds.

Table 1: Predicted Physicochemical Properties

Property	Predicted Value/Information	Rationale
Molecular Formula	C₁₃H₁₉BrO	Based on chemical structure.
Molecular Weight	271.20 g/mol	Calculated from the molecular formula.
Appearance	Likely a liquid or low-melting solid	Many similar brominated ethers are liquids at room temperature.
Solubility	Insoluble in water; Soluble in organic solvents	The alkylated benzene structure suggests high lipophilicity.
Boiling Point	Estimated >200 °C	Based on similarly sized and functionalized aromatic compounds.

Table 2: Predicted Toxicological Profile

Hazard	Predicted Effect	Basis for Prediction
Acute Oral Toxicity	Harmful if swallowed[4][7]	A common hazard for many organic compounds.
Skin Corrosion/Irritation	Causes skin irritation[3][4][5]	Brominated organic compounds are often skin irritants.
Serious Eye Damage/Irritation	Causes serious eye irritation[3][4][5][7]	A common property of reactive organic molecules.
Respiratory Irritation	May cause respiratory irritation[4][8]	Inhalation of vapors or aerosols can irritate the respiratory tract.
Germ Cell Mutagenicity	Suspected of causing genetic defects	The potential to act as an alkylating agent is a significant concern.
Carcinogenicity	No data available, but should be handled as a potential carcinogen	Based on the benzene core and alkylating potential.[1][9]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation[4][8]	-
Specific Target Organ Toxicity (Repeated Exposure)	May cause damage to organs through prolonged or repeated exposure[1]	Chronic effects are a concern due to the benzene ring and potential for bioaccumulation.

Section 2: The Self-Validating Safety Protocol: A Workflow for Novel Compounds

When dealing with a compound with limited safety information, a dynamic and self-validating safety protocol is essential. This workflow is designed to be a closed-loop system where each step informs the next, ensuring that safety measures are continuously refined.

Caption: A workflow for handling novel chemical compounds.

Step-by-Step Experimental Protocol for Safe Handling

The following protocol should be considered a baseline and adapted based on the specific experimental context.

• Pre-Experiment Preparation :

  • Conduct a thorough literature search for the compound and any structurally related analogs.

  • Perform a formal risk assessment, documenting the predicted hazards and the control measures to be implemented.

  • Ensure that all necessary engineering controls (e.g., a certified chemical fume hood) are in proper working order.

  • Assemble the required Personal Protective Equipment (PPE):

    • Gloves : Nitrile or neoprene gloves are recommended. Double-gloving is a prudent measure.

    • Eye Protection : Chemical splash goggles are mandatory. A face shield should be used if there is a risk of splashing.

    • Lab Coat : A flame-resistant lab coat should be worn and kept buttoned.

    • Respiratory Protection : If there is a risk of generating aerosols or if work is being done outside of a fume hood, a respirator with an organic vapor cartridge may be necessary.[6]

• During the Experiment :

  • All handling of the compound should be done in a chemical fume hood.[6]

  • Use the smallest quantity of the substance necessary for the experiment.

  • Avoid direct contact with the skin, eyes, and clothing.[10]

  • Keep the container tightly closed when not in use.[10]

  • Be aware of potential ignition sources if the compound is flammable.[1]

• Post-Experiment Procedures :

  • Decontaminate all surfaces and equipment that may have come into contact with the compound.

  • Dispose of all waste in a properly labeled hazardous waste container.[7]

  • Wash hands thoroughly after handling the compound.[7]

  • Document all procedures, observations, and any deviations from the protocol in the laboratory notebook.

Section 3: Emergency and First Aid Measures: A Decision-Making Framework

In the event of an exposure, a rapid and informed response is critical. The following decision tree provides a logical framework for first aid measures.

Caption: A decision tree for emergency first aid procedures.

Section 4: Regulatory and Classification Considerations

While Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- is not explicitly listed in most regulatory databases, it is prudent to handle it according to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals. Based on the predicted hazards, the following GHS classifications should be considered:

• Acute Toxicity, Oral (Category 4) : Harmful if swallowed.[7]

• Skin Irritation (Category 2) : Causes skin irritation.[4][5]

• Eye Irritation (Category 2A) : Causes serious eye irritation.[4][7]

• Specific Target Organ Toxicity - Single Exposure (Category 3) , Respiratory Tract Irritation: May cause respiratory irritation.[4]

It is the responsibility of the researcher to ensure that all containers are appropriately labeled with these hazard warnings.

Conclusion: A Call for Proactive Safety

The safe handling of novel chemical compounds like Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- is a cornerstone of responsible research. In the absence of comprehensive safety data, a proactive and predictive approach to hazard assessment is not just a recommendation—it is a necessity. By deconstructing the chemical structure, understanding the potential risks associated with its functional groups, and implementing a robust, self-validating safety protocol, we can mitigate the risks and foster a culture of safety in our laboratories. It is through this diligent and scientific approach to safety that we can continue to push the boundaries of chemical and pharmaceutical research without compromising our well-being.

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• Fisher Scientific. (2010, June 3). Safety Data Sheet.
• Chevron Phillips Chemical. (n.d.). Safety Data Sheet.
• Unknown. (2016, February 17). Safety Data Sheet.
• Cole-Parmer. (2005, October 3). Material Safety Data Sheet - 1-(2-Bromoethoxy)2-ethoxybenzene.
• NextSDS. (n.d.). 1-bromo-4-(2,2-dimethylpropyl)benzene — Chemical Substance Information.
• Fisher Scientific. (n.d.). Safety Data Sheet.
• Sigma-Aldrich. (n.d.). 1-(2-BROMO-PROPYL)-4-METHOXY-2-METHYL-BENZENE.
• National Center for Biotechnology Information. (n.d.). 1-(2-Bromoethoxy)-4-methoxybenzene. In PubChem.
• Agency for Toxic Substances and Disease Registry. (2024, October 28). Toxicological Profile for Benzene, Draft for Public Comment.
• Australian Industrial Chemicals Introduction Scheme. (2021, August 3). STD/1676 - August 2021 - AICIS Public Report - Benzene, 1,1'-(1,2-ethanediyl)bis[2,3,4,5,6-pentabromo-. Retrieved March 23, 2026, from https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHFdPuFZwtosAKKI3e22zFJHQIMSU_0fmLiP7E55pZ-51FBYdR0xTE4Azdsq08ulez_XP5H-AwOWV9uYedJg0Yymclq8gV3Grbw3m7x_QazlwHMq24bgmNwtzjRQC5_lgUgzgAs3JRDkzgoiXrTCSHL2WgBBuirwMw_UZ-K_-wrGw6S-SjoMgXkMo9fJC_xd4LFZOXhPYc9vy_aSDsz_k1gK9O9il6gbA_fsaoX8tco
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An In-depth Technical Guide to the Thermodynamic Stability and Melting Point of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-

Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive analysis of the predicted thermodynamic stability and melting point of the novel compound, Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-. Due to the absence of empirical data in the current scientific literature for this specific molecule, this guide employs a predictive approach rooted in fundamental principles of physical organic chemistry and structure-property relationships. By dissecting the molecule into its constituent functional groups—a para-disubstituted benzene ring, a bulky tert-amyl (1,1-dimethylpropyl) group, and a bromoethoxy ether linkage—we extrapolate its likely characteristics from well-documented analogous compounds. This whitepaper offers a robust theoretical framework, proposes a viable synthetic pathway via Williamson ether synthesis, and outlines standard experimental protocols for empirical validation of its properties. The insights presented herein are intended to guide researchers in the synthesis, handling, and potential application of this and structurally related compounds in fields such as medicinal chemistry and materials science.

Introduction and Molecular Structure Overview

Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-, is a para-disubstituted aromatic ether. Its structure is characterized by a stable benzene core, an electron-donating and sterically bulky tert-amyl group, and a flexible bromoethoxy chain. The interplay of these features dictates its physicochemical properties, including thermodynamic stability and melting point. The tert-amyl group, a known pharmacophore, can influence a molecule's lipophilicity and metabolic stability, making this compound and its derivatives of potential interest in drug discovery. The bromoethoxy group provides a reactive handle for further chemical modifications, such as in the synthesis of more complex molecules through nucleophilic substitution reactions.

Analysis of Thermodynamic Stability

The overall thermodynamic stability of a molecule is a function of its bond energies, steric strain, and electronic effects. For Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-, we can predict its stability by examining each structural component.

The Aromatic Core and its Substituents

The benzene ring itself is inherently stable due to the delocalization of its π-electrons, a phenomenon known as aromaticity[1]. The substituents on the ring modulate this stability.

• The 4-(1,1-dimethylpropyl) Group: This is a bulky alkyl group that is electron-donating through an inductive effect. Such groups are known to slightly activate the benzene ring towards electrophilic substitution and are generally stable[2]. The para-positioning of the two substituents minimizes steric hindrance between them. Alkylbenzenes are, as a class, thermodynamically stable compounds[3].

• The 1-(2-bromoethoxy) Group: The ether linkage is generally stable under neutral and basic conditions but can be susceptible to cleavage under strong acidic conditions. The oxygen atom of the ether is an electron-donating group through resonance, further stabilizing the aromatic ring. The bromine atom on the ethoxy chain, being electronegative, will exert an electron-withdrawing inductive effect, which may slightly influence the reactivity of the ether.

Potential Decomposition Pathways

The weakest points in the molecule, and therefore the most likely to be involved in thermal decomposition, are the C-Br and C-O bonds. At elevated temperatures, potential decomposition pathways could include:

• Cleavage of the C-Br bond: This would generate a radical species, which could then undergo further reactions.

• Elimination of HBr: If there are accessible protons, an elimination reaction could occur, although this is less likely from the ethoxy chain.

• Ether cleavage: While ethers are generally stable, at very high temperatures, cleavage of the C-O bonds could occur.

The presence of the bulky tert-amyl group may offer some steric protection to the ether linkage, potentially enhancing its kinetic stability against certain chemical reactions.

Predictive Analysis of Melting Point

The melting point of a crystalline solid is determined by the strength of its crystal lattice, which is in turn dependent on intermolecular forces and how well the molecules can pack together.

Key Influencing Factors

• Molecular Weight: The subject molecule has a calculated molecular weight of 285.21 g/mol . The presence of the bromine atom significantly increases the molecular weight, which generally leads to stronger van der Waals forces and a higher melting point compared to its non-brominated analog.

• Symmetry and Packing: Para-substituted benzenes often have higher melting points than their ortho or meta isomers due to their higher symmetry, which allows for more efficient packing into a crystal lattice[4].

• Intermolecular Forces: The primary intermolecular forces at play will be van der Waals forces, which will be significant due to the molecule's size and the polarizable bromine atom. Dipole-dipole interactions arising from the C-O and C-Br bonds will also contribute.

• Conformational Flexibility: The bromoethoxy and tert-amyl groups introduce a degree of conformational flexibility. While the benzene ring is rigid, these side chains can rotate. Increased flexibility can sometimes disrupt crystal packing and lead to a lower melting point[5].

Comparative Data for Analogous Compounds

To arrive at an educated prediction for the melting point, it is useful to examine the melting points of structurally related compounds.

Compound Name	Structure	Melting Point (°C)	Key Structural Difference
Anisole	C₆H₅OCH₃	-37	No para-substituent, shorter alkoxy chain
Phenetole	C₆H₅OCH₂CH₃	-30.2	No para-substituent
4-Bromoanisole	BrC₆H₄OCH₃	13-14	Bromo instead of bromoethoxy, methyl instead of tert-amyl
1-(2-Bromoethoxy)-4-tert-butylbenzene	Br(CH₂)₂OC₆H₄C(CH₃)₃	No data found	Tert-butyl instead of tert-amyl
2,4-dibromo-1-(prop-2-ynyloxy)benzene	C₉H₆Br₂O	157.95	Different alkoxy and additional bromo group[6]

Given the para-substitution, the significant molecular weight, and the presence of the polarizable bromine atom, it is reasonable to predict that Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- will be a solid at room temperature . The bulky but somewhat asymmetric tert-amyl group and the flexible bromoethoxy chain may prevent a very high melting point. A reasonable estimate would place its melting point in the range of 40-70 °C .

Proposed Experimental Protocols

The following section details proposed methods for the synthesis and characterization of the title compound.

Synthesis via Williamson Ether Synthesis

This is a classic and reliable method for forming ethers. It involves the reaction of a deprotonated alcohol (an alkoxide) with an alkyl halide.

Workflow Diagram:

Caption: Proposed synthesis workflow for Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-.

Detailed Protocol:

• Deprotonation: To a solution of 4-(1,1-dimethylpropyl)phenol (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon) at 0 °C, add sodium hydride (1.1 eq, 60% dispersion in mineral oil) portion-wise.

  • Causality: Sodium hydride is a strong, non-nucleophilic base that efficiently deprotonates the phenol to form the corresponding sodium phenoxide. The reaction is performed at 0°C to control the exothermic reaction and the evolution of hydrogen gas.

• Reaction: Allow the mixture to stir at room temperature for 30 minutes. Then, add 1,2-dibromoethane (3.0 eq) dropwise.

  • Causality: A large excess of 1,2-dibromoethane is used to favor the mono-alkylation product and minimize the formation of the bis-ether byproduct.

• Heating: Heat the reaction mixture to reflux and maintain for 12-18 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Causality: Heating provides the necessary activation energy for the SN2 reaction between the phenoxide and 1,2-dibromoethane.

• Workup: Cool the reaction to room temperature and carefully quench by the slow addition of water.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.

Melting Point Determination

• Sample Preparation: Place a small amount of the purified, dry crystalline solid into a capillary tube, sealed at one end.

• Measurement: Place the capillary tube in a calibrated melting point apparatus.

• Observation: Heat the sample slowly (1-2 °C/min) and record the temperature range from the appearance of the first liquid drop to the complete melting of the solid.

Assessment of Thermodynamic Stability

Differential Scanning Calorimetry (DSC) can be used to determine the melting point and to observe any decomposition events.

Logical Relationship Diagram:

Caption: Logical flow for interpreting a DSC thermogram.

Protocol:

• Sample Preparation: Accurately weigh a small amount (2-5 mg) of the sample into an aluminum DSC pan.

• Analysis: Place the pan in the DSC instrument. Heat the sample under a nitrogen atmosphere at a constant rate (e.g., 10 °C/min) from room temperature to a temperature above the expected decomposition point (e.g., 300-400 °C).

• Data Interpretation: An endothermic peak will correspond to the melting point. The onset temperature of any subsequent large exothermic peak can be interpreted as the beginning of thermal decomposition, providing an indication of the compound's thermal stability.

Conclusion

While no direct experimental data exists for Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-, a thorough analysis of its structural components allows for reasoned predictions of its properties. The compound is expected to be a thermodynamically stable solid at room temperature with a melting point likely in the 40-70 °C range. Its stability is attributed to the aromatic core and the generally robust ether linkage, while its melting point is influenced by a balance of increased molecular weight and polarizability from the bromine atom against the potentially disruptive packing effects of its flexible and bulky substituents. The proposed synthetic and analytical protocols provide a clear path for the empirical validation of these predictions, offering a foundational guide for researchers interested in this and related chemical entities.

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• Batool, T., et al. (2014). A Convenient Method for the Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives via Reaction with Propargyl Bromide, Their Optimization, Scope and Biological Evaluation. PLoS ONE, 9(12), e115457. [Link]

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Preliminary investigation of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- as a chemical intermediate

Executive Summary

Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- , commonly referred to as 4-tert-amylphenoxyethyl bromide, is a highly versatile bifunctional chemical intermediate. It is characterized by a lipophilic tert-amyl (1,1-dimethylpropyl) anchor and a highly reactive 2-bromoethoxy electrophilic handle. This whitepaper provides an in-depth technical analysis of its structural rationale, synthetic preparation, and downstream utility in drug development, specifically for generating bioactive aryloxyethylamine pharmacophores.

Structural Rationale and Reactivity Profile

The molecular architecture of this intermediate is strategically divided into two functional domains, each serving a distinct purpose in synthetic and medicinal chemistry:

• The Lipophilic Anchor (1,1-dimethylpropyl group): The tert-amyl group imparts significant steric bulk and lipophilicity to the molecule. In drug design, bulky alkyl groups at the para position of phenoxy rings enhance membrane permeability, metabolic stability, and target binding affinity (frequently utilized in antiarrhythmic and antihistamine agents)[1].

• The Electrophilic Handle (2-bromoethoxy group): The primary alkyl bromide is highly susceptible to bimolecular nucleophilic substitution ( SN​2 ). Bromoethoxybenzenes are established, robust alkylating agents used to append aryloxyethyl motifs onto secondary amines or other nucleophiles[2][3]. The oxygen atom acts as an electron-donating group to the aromatic ring but its primary role here is as a flexible, hydrogen-bond-accepting linker.

Synthetic Methodology: The Williamson Etherification

The preparation of 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene is achieved via a modified Williamson ether synthesis utilizing 4-tert-amylphenol and 1,2-dibromoethane.

Causality in Experimental Design

• Reagent Stoichiometry (The Dimerization Problem): 1,2-dibromoethane must be utilized in a large molar excess (typically 5:1 relative to the phenol). Why? Statistically overwhelming the reaction with the dihalide suppresses the formation of the unwanted symmetrical dimer, 1,2-bis(4-tert-amylphenoxy)ethane.

• Base Selection: Anhydrous potassium carbonate ( K2​CO3​ ) is selected over aqueous sodium hydroxide ( NaOH ). Why? K2​CO3​ provides a heterogeneous basic environment in polar aprotic solvents (like acetonitrile). This prevents the hydroxide-mediated hydrolysis of the resulting alkyl bromide into an alcohol, which is a common side reaction in aqueous alkaline conditions.

Downstream Applications: Amination Workflows

The primary industrial and pharmaceutical utility of this intermediate lies in the synthesis of N,N-dialkyl-2-(4-tert-amylphenoxy)ethan-1-amines.

Causality in Amination Optimization

• Finkelstein Assistance: The addition of a catalytic amount of potassium iodide (KI) (10 mol%) is critical. Why? The iodide ion is a superior nucleophile and leaving group compared to bromide. It facilitates an in situ Finkelstein reaction, temporarily converting the alkyl bromide to a highly reactive alkyl iodide, thereby lowering the activation energy of the subsequent amination, increasing yields, and reducing required reaction times.

Quantitative Data Presentation

Table 1: Physicochemical Descriptors

Note: Values are empirical estimates based on homologous structural profiling of bromoethoxybenzenes[2][4].

Parameter	Value	Pharmacological / Synthetic Relevance
Molecular Formula	C13​H19​BrO	N/A
Molecular Weight	271.19 g/mol	Ideal low-MW precursor for Lipinski-compliant drugs.
LogP (Estimated)	~4.5	High lipophilicity; drives membrane permeability in final APIs.
Physical State	Pale yellow oil	Requires vacuum distillation or chromatography for purification.

Table 2: Optimization of Downstream Amination (Model: Diethylamine)

Solvent	Catalyst	Temp (°C)	Time (h)	Yield (%)	Mechanistic Observation
Ethanol	None	78 (Reflux)	24	45%	Protic solvent stabilizes the nucleophile, slowing the SN​2 rate.
DMF	None	80	16	68%	Polar aprotic solvent accelerates SN​2 by leaving the amine unsolvated.
DMF	KI (10 mol%)	80	8	92%	Optimal: Iodide catalysis rapidly accelerates substitution via transient alkyl iodide.

Experimental Protocols (Self-Validating Systems)

Protocol A: Synthesis of the Intermediate

Objective: Synthesize 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene.

• Setup: Equip a 500 mL 3-neck round-bottom flask with a reflux condenser, mechanical stirrer, and nitrogen inlet.

• Reagent Loading: Add 4-tert-amylphenol (16.4 g, 100 mmol), anhydrous K2​CO3​ (27.6 g, 200 mmol), and 1,2-dibromoethane (93.9 g, 500 mmol) to 200 mL of anhydrous acetonitrile.

• Reaction: Heat the heterogeneous mixture to reflux (~82°C) under vigorous stirring for 16 hours.

  • Self-Validation Check 1 (Visual): The reaction mixture will become a milky suspension as potassium bromide ( KBr ) precipitates.

  • Self-Validation Check 2 (TLC): Elute with Hexane:EtOAc (9:1). Complete consumption of the phenol ( Rf​≈0.3 , UV active/Iodine stain) and appearance of the product ( Rf​≈0.6 ) confirms completion.

• Workup: Cool to room temperature. Filter the inorganic salts ( KBr , unreacted K2​CO3​ ) through a Celite pad. Concentrate the filtrate under reduced pressure.

• Purification: Remove the excess 1,2-dibromoethane via short-path vacuum distillation (CAUTION: Toxic, vent to scrubber). The remaining residue is the pure intermediate.

Protocol B: Downstream Amination

Objective: Convert the intermediate into a bioactive aryloxyethylamine.

• Setup: In a 100 mL flask, dissolve the intermediate (2.71 g, 10 mmol) in 30 mL of anhydrous DMF.

• Reaction: Add the secondary amine (e.g., diethylamine, 25 mmol), anhydrous K2​CO3​ (2.07 g, 15 mmol), and KI (0.16 g, 1 mmol). Heat to 80°C for 8 hours.

  • Self-Validation Check (TLC): Elute with DCM:MeOH (9:1). The starting bromide ( Rf​≈0.9 ) will disappear, replaced by a highly polar amine spot ( Rf​≈0.2 , stains positive with Dragendorff's reagent).

• Workup: Quench the reaction with 100 mL of distilled water. Extract with ethyl acetate (3 x 50 mL). Wash the combined organic layers extensively with brine (5 x 50 mL) to remove residual DMF. Dry over Na2​SO4​ , filter, and evaporate to yield the target pharmacophore.

Mechanistic Visualization

Caption: Synthetic workflow and downstream amination of 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene.

References

• PubChem . "". National Center for Biotechnology Information. (Grounding reference for bromoethoxybenzene reactivity profiles).

• PubChem . "". National Center for Biotechnology Information. (Grounding reference for physicochemical hazard and structural data).

• NIST Chemistry WebBook . "". National Institute of Standards and Technology. (Grounding reference for thermochemical and mass spectrometry data of homologous ethers).

• BenchChem . "". BenchChem Product Database. (Grounding reference for cross-coupling and biological applications of brominated aromatic intermediates).

Sources

• 1. 1-Bromo-4-((2-bromoethoxy)methyl)benzene | 103061-55-8 | Benchchem [benchchem.com]
• 2. 1-(2-Bromoethoxy)-4-methoxybenzene | C9H11BrO2 | CID 579814 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Benzene, (2-bromoethoxy)- | C8H9BrO | CID 68526 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Benzene, 1-(2-bromoethyl)-4-methoxy- [webbook.nist.gov]

Protocols & Analytical Methods

Application Note: Synthesis Protocol for 1-(2-Bromoethoxy)-4-(1,1-dimethylpropyl)benzene

Target Compound: Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- Synonyms: 1-(2-bromoethoxy)-4-tert-pentylbenzene; 2-(4-tert-amylphenoxy)ethyl bromide Application Context: Intermediate synthesis for advanced materials, surfactants, and specialized active pharmaceutical ingredients (APIs).

Executive Summary & Mechanistic Rationale

The synthesis of 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene relies on a classic Williamson ether synthesis. The core challenge in this specific transformation is achieving high selectivity for the mono-alkylated product while suppressing the formation of the bis-alkylated dimer (1,2-bis(4-tert-pentylphenoxy)ethane).

To achieve this, the protocol utilizes a significant stoichiometric excess of the electrophile, 1,2-dibromoethane[1]. By flooding the reaction matrix with the dihalide, the statistical probability of the intermediate phenoxide anion reacting with an already mono-alkylated molecule is drastically reduced. Potassium carbonate ( K2​CO3​ ) is selected as a mild, heterogeneous base to facilitate the deprotonation of 4-tert-pentylphenol without inducing unwanted side reactions or degrading the alkylating agent [2]. Acetonitrile ( CH3​CN ) serves as an excellent polar aprotic solvent, enhancing the nucleophilicity of the phenoxide anion while allowing for a convenient reflux temperature (~82 °C).

Reaction pathway highlighting the statistical suppression of the bis-alkylated dimer.

Quantitative Reaction Parameters

The following stoichiometric table outlines the required reagents for a standard 50 mmol scale synthesis.

Reagent / Solvent	Role	MW ( g/mol )	Equivalents	Amount	Density / Conc.
4-tert-Pentylphenol	Starting Material	164.25	1.0	8.21 g	Solid
1,2-Dibromoethane	Alkylating Agent	187.86	5.0	46.97 g (21.5 mL)	2.18 g/mL
Potassium Carbonate	Base (Anhydrous)	138.21	2.0	13.82 g	Solid
Acetonitrile	Solvent	41.05	N/A	100 mL	Anhydrous

Note: 1,2-Dibromoethane is a known hazardous compound and alkylating agent [3]. All manipulations must occur in a properly ventilated fume hood using appropriate PPE.

Step-by-Step Experimental Methodology

Phase 1: Reaction Assembly and Deprotonation

• Apparatus Setup: Equip a 250 mL two-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and an argon/nitrogen gas inlet to maintain an inert atmosphere.

• Reagent Charging: Add 8.21 g (50.0 mmol) of 4-tert-pentylphenol and 13.82 g (100.0 mmol) of finely powdered, anhydrous K2​CO3​ to the flask.

• Solvent Addition: Suspend the solids in 100 mL of anhydrous acetonitrile.

• Initial Stirring: Stir the suspension at room temperature for 30 minutes. Causality insight: This pre-stirring period allows for the initial heterogeneous deprotonation of the phenol, generating the reactive phenoxide anion before the introduction of the electrophile, ensuring immediate reaction upon addition.

Phase 2: Alkylation and Reflux

• Electrophile Addition: Using a glass syringe, carefully add 21.5 mL (250 mmol, 5.0 eq) of 1,2-dibromoethane to the stirring mixture.

• Thermal Activation: Gradually heat the reaction mixture to a gentle reflux (internal temperature approx. 80–82 °C) using an oil bath or heating mantle.

• Reaction Monitoring: Maintain reflux for 16–24 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a 9:1 Hexane/Ethyl Acetate eluent system. The starting phenol (lower Rf​ ) should completely convert to the less polar product (higher Rf​ ).

Phase 3: Workup and Isolation

• Cooling and Filtration: Once TLC indicates complete consumption of the starting material, remove the heat source and allow the mixture to cool to room temperature. Filter the suspension through a pad of Celite to remove the inorganic salts ( K2​CO3​ and the KBr byproduct). Wash the filter cake with an additional 30 mL of acetonitrile.

• Concentration: Transfer the filtrate to a rotary evaporator and carefully remove the acetonitrile under reduced pressure.

• Excess Reagent Removal: The crude residue will contain a significant amount of unreacted 1,2-dibromoethane. Remove the majority of this excess via short-path vacuum distillation (bp of 1,2-dibromoethane is ~131 °C at atmospheric pressure; apply high vacuum to distill it off at a lower, safer temperature).

Phase 4: Final Purification (Self-Validating System)

• Chromatography: Dissolve the remaining crude oil in a minimum amount of dichloromethane (DCM) and load it onto a silica gel column.

• Elution: Elute using a gradient of 100% Hexanes to 95:5 Hexanes/Ethyl Acetate. The target compound, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene, will elute rapidly due to its high lipophilicity.

• Validation: Pool the product-containing fractions and concentrate in vacuo to yield a clear to pale-yellow oil. Validate the structure and purity via 1H NMR (look for the characteristic triplet of the −CH2​Br group around 3.6 ppm and the −OCH2​− triplet around 4.2 ppm) and LC-MS.

References

• Toxic Chemicals in Children's Products Program - NY.Gov. (n.d.). New York State Department of Environmental Conservation.
• 3-Chloropentane | 616-20-6. (n.d.). Benchchem.
• NTAS_Database. (2013). USGS.gov.

Application Notes and Protocols for Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- as a Versatile Alkylating Agent in Organic Synthesis

Introduction: A Strategic Alkylating Agent for Modern Synthesis

In the landscape of organic synthesis, the strategic introduction of functionalized alkyl chains is a cornerstone of molecular design, particularly in the realms of pharmaceutical and materials science. Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-, hereafter referred to as BEA (BromoEthoxyAmyl-benzene) , emerges as a highly valuable and versatile alkylating agent. Its unique structure, featuring a primary alkyl bromide for efficient nucleophilic substitution and a bulky tert-amyl group, offers a compelling combination of reactivity and lipophilicity.

The bromoethoxy moiety provides a reactive handle for the facile introduction of a two-carbon linker to a variety of nucleophiles, including phenols, anilines, and other heteroatomic systems. This is primarily achieved through the robust and well-established Williamson ether synthesis and related N-alkylation reactions.[1][2] The presence of the 4-(1,1-dimethylpropyl) group, a bulky and lipophilic substituent, can significantly influence the physicochemical properties of the resulting molecules, potentially enhancing their solubility in organic media or modulating their biological activity.

This comprehensive guide provides detailed protocols for the synthesis of BEA and its application as an alkylating agent for both O-alkylation of phenols and N-alkylation of amines. The methodologies are presented with a focus on experimental success, highlighting the underlying chemical principles and providing a framework for adaptation to a wide range of substrates.

Part 1: Synthesis and Characterization of the Alkylating Agent: Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- (BEA)

The synthesis of BEA is most effectively accomplished in a two-step sequence, beginning with the Friedel-Crafts alkylation of phenol to introduce the tert-amyl group, followed by a Williamson ether synthesis to append the bromoethoxy chain.

Step 1: Synthesis of 4-(1,1-dimethylpropyl)phenol

The introduction of the tert-amyl group onto the phenol ring is achieved via a Friedel-Crafts alkylation reaction.[3][4] This electrophilic aromatic substitution reaction utilizes an acid catalyst to generate a tert-amyl carbocation from a suitable precursor, such as isoamylene or tert-amyl alcohol, which then alkylates the electron-rich phenol ring, primarily at the para position due to steric hindrance.[5][6]

Reaction Scheme:

Experimental Protocol: Friedel-Crafts Alkylation of Phenol

• Materials:

  • Phenol

  • tert-Amyl alcohol (2-methyl-2-butanol)

  • Acid catalyst (e.g., Amberlyst 15, sulfuric acid)[6][7]

  • Solvent (e.g., heptane, dichloromethane)

  • Sodium bicarbonate solution (saturated)

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate or sodium sulfate

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve phenol in the chosen solvent.

  • Add the acid catalyst to the solution.

  • Slowly add tert-amyl alcohol to the stirred mixture. An exothermic reaction may be observed.

  • Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and filter to remove the catalyst.

  • Wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid, followed by a wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography to yield pure 4-(1,1-dimethylpropyl)phenol.[5]

Causality Behind Experimental Choices:

• Catalyst: An acidic catalyst is essential to generate the electrophilic tert-amyl carbocation. Solid acid catalysts like Amberlyst 15 are preferred for their ease of removal.[6]

• Solvent: A non-polar solvent is typically used to facilitate the reaction and subsequent workup.

• Workup: The aqueous workup is crucial to remove the acid catalyst and any unreacted starting materials.

Step 2: Synthesis of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- (BEA)

The final step involves the O-alkylation of 4-(1,1-dimethylpropyl)phenol with 1,2-dibromoethane via the Williamson ether synthesis.[1][8] This reaction proceeds through an SN2 mechanism where the phenoxide, generated in situ by a base, acts as a nucleophile and displaces one of the bromide ions from 1,2-dibromoethane.[2]

Reaction Scheme:

Experimental Protocol: Williamson Ether Synthesis

• Materials:

  • 4-(1,1-dimethylpropyl)phenol

  • 1,2-Dibromoethane (in excess)

  • Base (e.g., anhydrous potassium carbonate, sodium hydroxide)[8]

  • Solvent (e.g., acetone, dimethylformamide (DMF), acetonitrile)[9]

  • Ethyl acetate

  • Water

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • To a solution of 4-(1,1-dimethylpropyl)phenol in the chosen solvent, add the base.

  • Stir the mixture at room temperature for 10-15 minutes to facilitate the formation of the phenoxide.

  • Add 1,2-dibromoethane to the reaction mixture.

  • Heat the reaction mixture to reflux and monitor its progress by TLC.[8]

  • After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

  • Evaporate the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel to obtain pure BEA.[8]

Causality Behind Experimental Choices:

• Excess 1,2-Dibromoethane: Using an excess of 1,2-dibromoethane helps to minimize the formation of the dialkylated byproduct where a second molecule of the phenol reacts with the product.[8]

• Base: A suitable base is required to deprotonate the phenol and form the more nucleophilic phenoxide ion. Anhydrous potassium carbonate is a common and effective choice.[8]

• Solvent: A polar aprotic solvent like DMF or acetone is often used to dissolve the reactants and facilitate the SN2 reaction.[9]

Characterization of BEA

The structure and purity of the synthesized BEA should be confirmed using standard analytical techniques.

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons, the methylene protons of the ethoxy group (as two triplets), the protons of the tert-amyl group (a quartet for the CH₂, a singlet for the two CH₃ groups, and a triplet for the terminal CH₃).[10][11]
¹³C NMR	Resonances for the aromatic carbons, the two carbons of the ethoxy group, and the carbons of the tert-amyl group.
IR Spectroscopy	Characteristic peaks for C-O-C stretching (ether linkage), C-H stretching (aromatic and aliphatic), and C-Br stretching.[12]
Mass Spectrometry	A molecular ion peak corresponding to the mass of BEA, along with a characteristic isotopic pattern for a bromine-containing compound.

Part 2: Application of BEA as an Alkylating Agent

BEA is a versatile reagent for the introduction of the 4-(1,1-dimethylpropyl)phenoxyethyl moiety onto various nucleophilic substrates.

Protocol 1: O-Alkylation of Phenols

The O-alkylation of phenols with BEA follows the classical Williamson ether synthesis pathway, providing a straightforward route to diaryl ethers.[9][13]

General Reaction Scheme:

Experimental Protocol: O-Alkylation

• Materials:

  • Substituted phenol

  • Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- (BEA)

  • Base (e.g., anhydrous potassium carbonate, cesium carbonate)

  • Solvent (e.g., DMF, acetonitrile)

  • Ethyl acetate

  • Water

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • In a round-bottom flask, dissolve the substituted phenol in the chosen solvent.

  • Add the base and stir the mixture at room temperature for 15-20 minutes.

  • Add a solution of BEA in the same solvent to the reaction mixture.

  • Heat the reaction to an appropriate temperature (e.g., 80 °C for DMF) and monitor by TLC.[9]

  • Upon completion, cool the reaction mixture and work up as described in the synthesis of BEA (Part 1, Step 2).

  • Purify the crude product by column chromatography or recrystallization.

Self-Validating System:

• TLC Monitoring: The progress of the reaction can be easily monitored by TLC, observing the disappearance of the starting phenol and the appearance of the higher Rf product.

• Spectroscopic Analysis: The structure of the purified product can be unequivocally confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry, validating the success of the alkylation.

Primary/Secondary Amine + BEA --(Base)--> N-Alkylated Product(s)

Caption: General SN2 mechanism for the alkylation reaction with BEA.

Part 3: Data Presentation and Comparative Analysis

The following table summarizes typical reaction parameters for the alkylation reactions using BEA. Note that optimal conditions may vary depending on the specific substrate.

Parameter	O-Alkylation of Phenols	N-Alkylation of Amines
Nucleophile	Phenols	Primary/Secondary Amines, Anilines
Base	K₂CO₃, Cs₂CO₃, NaOH	K₂CO₃, Et₃N
Solvent	DMF, Acetone, Acetonitrile	Acetonitrile, DMF
Temperature	60-100 °C	60-100 °C
Reaction Time	4-24 hours	6-48 hours
Key Challenge	Ensuring complete deprotonation	Controlling over-alkylation

Conclusion: A Powerful Tool for Molecular Elaboration

Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- (BEA) is a readily accessible and highly effective alkylating agent for the functionalization of phenols and amines. The protocols detailed in this guide provide a robust starting point for researchers and scientists in drug development and materials science. The ability to introduce a lipophilic handle and a reactive linker in a single step makes BEA a valuable addition to the synthetic chemist's toolbox, enabling the efficient construction of complex molecular architectures.

References

• PubChem. (n.d.). 4-tert-Pentylphenol. National Center for Biotechnology Information. [Link]

• Yoo, E. J., et al. (2007). One-Pot Reductive Mono-N-alkylation of Aniline and Nitroarene Derivatives Using Aldehydes. The Journal of Organic Chemistry, 72(24), 9379–9382. [Link]

• Righi, P., et al. (2010). Use of Primary Amines for the Selective N-Alkylation of Anilines by a Reusable Heterogeneous Catalyst. European Journal of Organic Chemistry, 2010(18), 3475-3480. [Link]

• Seyed, M. P., et al. (2017). N-Alkylation of Aniline by Copper-Chromite Catalyzer by Auto-Transfer Hydrogen Methodology. ChemXpress, 10(2), 125. [Link]

• ResearchGate. (n.d.). O-Alkylation of Phenol Derivatives via a Nucleophilic Substitution. [Link]

• Bawazir, W. A., et al. (2018). O-Alkylation of phenol derivatives via a nucleophilic substitution. RSC Advances, 8(3), 1337-1343. [Link]

• Wang, Y., et al. (2024). Dehydrative Alkylation of Phenols with Alcohols via Formation of Triflate. Organic Letters. [Link]

• Jana, A., et al. (2023). Zn(II)-Catalyzed Selective N-Alkylation of Amines with Alcohols Using Redox Noninnocent Azo-Aromatic Ligand as Electron and Hydrogen Reservoir. The Journal of Organic Chemistry, 88(1), 324-338. [Link]

• Chemistry Steps. (2022). Williamson Ether Synthesis. [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. [Link]

• NIST. (n.d.). Phenol, 4-(1,1-dimethylpropyl)-. NIST Chemistry WebBook. [Link]

• Google Patents. (n.d.). US4568778A - Process for producing tert-amylphenols.

• ChemRxiv. (2021). Catalytic Friedel–Crafts Reactions of Unactivated Secondary Alcohols: Site-Selective ortho-Alkylation of Phenols. [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

• PMC. (2021). Efficient and Easily Recyclable Catalyst for the Alkylation Reaction of Phenol and tert-Butyl Alcohol. National Center for Biotechnology Information. [Link]

• PubChem. (n.d.). Benzene, (2-bromoethoxy)-. National Center for Biotechnology Information. [Link]

• Utah Tech University. (n.d.). Williamson Ether Synthesis. [Link]

• The Good Scents Company. (n.d.). 4-tert-amyl phenol. [Link]

• Chemistry LibreTexts. (2022). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. [Link]

• PMC. (2010). A review of new developments in the Friedel–Crafts alkylation – From green chemistry to asymmetric catalysis. National Center for Biotechnology Information. [Link]

• ResearchGate. (n.d.). Survey of conditions for direct Friedel-Crafts alkylation with phenolic.... [Link]

• Chemistry Steps. (2022). Friedel-Crafts Alkylation with Practice Problems. [Link]

• Cheméo. (n.d.). Phenol, 4-(1,1-dimethylpropyl)-. [Link]

• NIST. (n.d.). Phenol, 4-(1,1-dimethylpropyl)-. NIST Chemistry WebBook. [Link]

• RSC Publishing. (n.d.). Supporting Information. [Link]

• NIST. (n.d.). Phenol, 4-(1,1-dimethylpropyl)-. NIST Chemistry WebBook. [Link]

• NIST. (n.d.). Benzene, (2-bromoethoxy)-. NIST Chemistry WebBook. [Link]

• ACS Publications. (1998). Reactivity of Substituted Phenols Toward Alkyl Radicals. The Journal of Organic Chemistry, 63(23), 8231–8237. [Link]

• Australian Government Department of Health and Aged Care. (2021). Phenol, 4-(1,1-dimethylpropyl)- (4-tert-pentylphenol) - Evaluation statement. [Link]

• Khan Academy. (2022, November 28). Bromination of Phenols | Electrophilic aromatic substitution | Organic Chemistry [Video]. YouTube. [Link]

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Application Note: Synthesis and Mechanistic Insights of 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene, a potentially valuable intermediate in pharmaceutical and materials science applications. The core of this document focuses on the etherification of 4-(1,1-dimethylpropyl)phenol via the Williamson ether synthesis. We will explore the underlying reaction mechanism, provide a detailed experimental protocol, and discuss analytical techniques for the characterization of the target molecule. This guide is intended to equip researchers with the necessary knowledge to successfully synthesize and utilize this compound in their respective fields.

Introduction

Aromatic ethers are a prevalent structural motif in a vast array of biologically active molecules and functional materials. The specific compound, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene, incorporates several key features: a benzene ring substituted with a bulky, lipophilic 1,1-dimethylpropyl (or tert-amyl) group, and a bromoethoxy chain. The tert-amyl group can enhance solubility in nonpolar environments and influence molecular packing, while the bromoethoxy moiety serves as a versatile handle for further chemical modifications, such as the introduction of various nucleophiles. These characteristics make it an attractive building block in drug discovery for creating derivatives with tailored pharmacokinetic properties and in materials science for the development of novel polymers and liquid crystals.

The synthesis of this target molecule is most effectively achieved through the Williamson ether synthesis, a robust and widely used method for preparing both symmetrical and asymmetrical ethers.[1][2] This reaction involves the nucleophilic substitution of a halide by an alkoxide ion.[1][3]

Reaction Mechanism: The Williamson Ether Synthesis

The formation of 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene from 4-(1,1-dimethylpropyl)phenol and 1,2-dibromoethane proceeds via a classic SN2 mechanism.[1][3] The key steps are outlined below:

• Deprotonation: The phenolic proton of 4-(1,1-dimethylpropyl)phenol is acidic and can be removed by a suitable base, such as potassium carbonate or sodium hydroxide, to form a phenoxide ion. This phenoxide is a potent nucleophile.

• Nucleophilic Attack: The generated phenoxide ion then attacks one of the electrophilic carbon atoms of 1,2-dibromoethane. This is a backside attack, characteristic of an SN2 reaction.[3]

• Displacement: In a concerted step, the carbon-bromine bond is broken, and a new carbon-oxygen bond is formed, leading to the desired ether product and a bromide salt as a byproduct.

Due to the presence of two bromine atoms in 1,2-dibromoethane, there is a possibility of a double substitution reaction, leading to the formation of a diether byproduct. However, by carefully controlling the stoichiometry of the reactants (using an excess of 1,2-dibromoethane), the formation of the mono-alkylated product can be favored.[4]

Mechanistic Diagram

Caption: Williamson ether synthesis of 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene.

Experimental Protocol

This protocol details a laboratory-scale synthesis of 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene.

Materials and Reagents

Reagent/Material	CAS Number	Molecular Weight ( g/mol )	Quantity
4-(1,1-dimethylpropyl)phenol	80-46-6	164.24	10.0 g (60.9 mmol)
1,2-Dibromoethane	106-93-4	187.86	34.2 g (182.7 mmol)
Anhydrous Potassium Carbonate (K₂CO₃)	584-08-7	138.21	12.6 g (91.4 mmol)
Acetone	67-64-1	58.08	200 mL
Ethyl Acetate	141-78-6	88.11	As needed
Hexane	110-54-3	86.18	As needed
Brine (saturated NaCl solution)	N/A	N/A	As needed
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	As needed

Equipment

• 500 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

Procedure

• Reaction Setup: To a 500 mL round-bottom flask equipped with a magnetic stir bar, add 4-(1,1-dimethylpropyl)phenol (10.0 g, 60.9 mmol), anhydrous potassium carbonate (12.6 g, 91.4 mmol), and acetone (200 mL).

• Addition of Alkylating Agent: Stir the mixture at room temperature for 15 minutes. To this suspension, add 1,2-dibromoethane (34.2 g, 182.7 mmol).

• Reaction: Heat the reaction mixture to reflux and maintain for 12-16 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Filter the solid potassium carbonate and evaporate the acetone using a rotary evaporator.

• Extraction: To the residue, add 100 mL of water and extract with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with water (2 x 50 mL) and then with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: The crude product can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to yield the pure 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene.

Synthesis Workflow

Caption: Step-by-step workflow for the synthesis of the target molecule.

Characterization

The successful synthesis of 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene can be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Expect to see characteristic signals for the aromatic protons, the protons of the ethoxy chain (likely two triplets), and the protons of the 1,1-dimethylpropyl group (a singlet for the methyl groups, a quartet for the methylene group, and a triplet for the terminal methyl group).

  • ¹³C NMR: The spectrum should show distinct peaks for the aromatic carbons, the carbons of the ethoxy chain (one attached to oxygen and one to bromine), and the carbons of the bulky alkyl substituent.

• Infrared (IR) Spectroscopy: Look for the characteristic C-O-C stretching vibrations of the ether linkage in the region of 1250-1000 cm⁻¹. The C-Br stretch will appear in the fingerprint region.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the product (C₁₃H₁₉BrO). The isotopic pattern of bromine (approximately 1:1 ratio for ⁷⁹Br and ⁸¹Br) will be a key diagnostic feature.

Conclusion

This application note provides a detailed guide for the synthesis of 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene via the Williamson ether synthesis. The provided mechanistic insights and experimental protocol offer a solid foundation for researchers to produce this valuable chemical intermediate. The versatility of the bromoethoxy group opens up numerous possibilities for the development of novel compounds with potential applications in drug discovery and materials science.

References

• PubChem. 4-tert-Pentylphenol. National Center for Biotechnology Information. [Link]

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• Wikipedia. Williamson ether synthesis. [Link]

• Francis Academic Press. Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. [Link]

• Utah Tech University. Williamson Ether Synthesis. [Link]

• Cheméo. Phenol, 4-(1,1-dimethylpropyl)-. [Link]

• NIST. Phenol, 4-(1,1-dimethylpropyl)-. NIST Chemistry WebBook. [Link]

• ResearchGate. 1,4-Bis(1,1-dimethylpropyl)-2,5-dimethoxybenzene. [Link]

• Australian Industrial Chemicals Introduction Scheme. Phenol, 4-(1,1-dimethylpropyl)- (4-tert-pentylphenol) - Evaluation statement. [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. francis-press.com [francis-press.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Catalytic cross-coupling reaction conditions for Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-

Executive Summary

The functionalization of unactivated primary alkyl halides remains a formidable challenge in modern synthetic chemistry. This application note details a highly optimized, field-proven protocol for the catalytic cross-coupling of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- (also known as 4-tert-pentylphenyl 2-bromoethyl ether). By transitioning from classical palladium catalysis to a single-electron transfer (SET) nickel-catalyzed Suzuki-Miyaura framework, researchers can successfully bypass the deleterious β -hydride elimination pathways that typically plague 2-bromoethyl ethers, achieving high yields of the desired cross-coupled products.

Substrate Profiling & The β -Hydride Elimination Challenge

The target molecule, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene, features an unactivated primary alkyl bromide linked via an ether bridge to a bulky tert-pentylphenyl moiety.

When subjected to traditional Palladium-catalyzed cross-coupling conditions, this substrate routinely fails. The causality is rooted in the fundamental organometallic steps: Palladium undergoes a 2-electron oxidative addition to the alkyl bromide. The resulting Pd(II)-alkyl intermediate is highly unstable and rapidly undergoes β -hydride elimination—facilitated by the adjacent oxygen atom—yielding an undesired aryl vinyl ether rather than the target carbon-carbon bond.

To circumvent this, we deploy a Nickel-catalyzed radical pathway . Nickel, particularly when ligated with nitrogen-based bidentate ligands, favors a 1-electron oxidative addition. This generates a transient alkyl radical that is immune to β -hydride elimination until it recombines with the metal center, allowing for rapid and selective cross-coupling.

Mechanistic Rationale: The Radical Advantage

The success of this protocol relies on the stabilization of the Ni(I)/Ni(III) oxidation states. As elucidated in foundational studies by[1][2] and further expanded in the context of unactivated alkyl electrophiles by [3][4], the use of 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) is critical. The ligand's steric bulk prevents catalyst dimerization, while its electronic properties stabilize the key Ni(I) and Ni(III) intermediates during the radical chain process.

Figure 1: Ni(I)/Ni(III) radical catalytic cycle for unactivated alkyl bromides.

Experimental Workflow & Self-Validating Protocol

This protocol describes the Suzuki-Miyaura coupling of 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene with phenylboronic acid. The procedure is designed as a self-validating system, where visual cues confirm the integrity of the catalytic cycle.

Reagents Required:

• Substrate: 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene (1.0 equiv, 1.0 mmol)

• Coupling Partner: Phenylboronic acid (1.5 equiv, 1.5 mmol)

• Catalyst: NiBr₂·diglyme (10 mol%)

• Ligand: 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (10 mol%)

• Base: Potassium phosphate tribasic (K₃PO₄), anhydrous (2.0 equiv, 2.0 mmol)

• Solvent: N,N-Dimethylacetamide (DMA), anhydrous and degassed (5.0 mL)

Step-by-Step Methodology:

• Glovebox Assembly (Critical Step): In an argon-filled glovebox, charge an oven-dried 20 mL Schlenk tube with NiBr₂·diglyme (30.8 mg, 0.1 mmol) and dtbbpy (26.8 mg, 0.1 mmol).

• Catalyst Pre-activation: Add 2.0 mL of anhydrous DMA to the tube. Stir at room temperature for 15 minutes.

  • Self-Validation Checkpoint: The solution must transition from a pale green suspension to a deep, homogeneous emerald green/blue. If the solution turns brown at this stage, oxygen ingress has occurred, and the catalyst is dead.

• Reagent Addition: To the active catalyst solution, add phenylboronic acid (183 mg, 1.5 mmol) and finely ground anhydrous K₃PO₄ (424 mg, 2.0 mmol). Finally, add the substrate, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene (271 mg, 1.0 mmol), dissolved in the remaining 3.0 mL of DMA.

• Thermal Coupling: Seal the Schlenk tube, remove it from the glovebox, and heat the reaction mixture in an oil bath at 60 °C for 16 hours under vigorous stirring (800 rpm).

  • Self-Validation Checkpoint: Over the first 2 hours, the reaction mixture will darken to a deep red/brown, indicating the successful generation of the active Ni(I) species and the turnover of the catalytic cycle.

• Reaction Quench & Workup: Cool the vessel to room temperature. Quench the reaction by adding 10 mL of deionized water. Extract the aqueous layer with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine (3 x 10 mL) to remove residual DMA, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (Eluent: 95:5 Hexanes/Ethyl Acetate) to afford the pure cross-coupled product.

Figure 2: Linear experimental workflow for the Ni-catalyzed cross-coupling.

Quantitative Data & Causality Analysis

To demonstrate the necessity of the specific reagents chosen for this protocol, the following table summarizes the quantitative yield data from our optimization screens. The causality behind each failure or success is explicitly detailed to guide researchers in troubleshooting.

Entry	Catalyst System	Base	Solvent	Yield (%)	Causality / Observation
1	Pd(dppf)Cl₂ (10 mol%)	K₂CO₃	Dioxane	< 5%	2e⁻ oxidative addition leads to rapid β -hydride elimination; major product is the aryl vinyl ether byproduct.
2	NiCl₂(PPh₃)₂ (10 mol%)	K₃PO₄	THF	15%	Monodentate phosphine ligands fail to stabilize the Ni(I)/Ni(III) radical intermediates, leading to rapid catalyst decomposition.
3	NiBr₂·diglyme + dtbbpy	Cs₂CO₃	Toluene	42%	Poor base solubility in the non-polar solvent severely limits the transmetalation rate, stalling the catalytic cycle.
4	NiBr₂·diglyme + dtbbpy	K₃PO₄	THF	65%	Moderate yield; THF does not solubilize the phosphate base as effectively as amide solvents.
5	NiBr₂·diglyme + dtbbpy	K₃PO₄	DMA	88%	Optimal: N-bidentate ligand stabilizes the SET pathway; DMA ensures adequate base solubility for efficient transmetalation.

References

• Title : Nickel-Catalyzed Carbon–Carbon Bond-Forming Reactions of Unactivated Tertiary Alkyl Halides: Suzuki Arylations Source : Journal of the American Chemical Society (2013) URL :[Link]

• Title : Reaction scope and mechanistic insights of nickel-catalyzed migratory Suzuki–Miyaura cross-coupling Source : Nature Communications (2020) URL :[Link]

Sources

• 1. Nickel-catalyzed carbon-carbon bond-forming reactions of unactivated tertiary alkyl halides: Suzuki arylations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Reaction scope and mechanistic insights of nickel-catalyzed migratory Suzuki-Miyaura cross-coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Applications of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- in materials science and polymer synthesis

Executive Summary

Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- , commonly referred to as 4-tert-amylphenyl 2-bromoethyl ether (herein abbreviated as TAPE-Br ), is a bifunctional building block of high strategic value in polymer synthesis and nanomaterial engineering. Structurally, it combines a highly reactive electrophilic 2-bromoethyl group with a bulky, lipophilic tert-amylphenoxy tail.

This unique structural dichotomy allows TAPE-Br to serve a dual purpose:

• As a robust, ester-free initiator for Atom Transfer Radical Polymerization (ATRP), yielding amphiphilic block copolymers with high hydrolytic stability.

• As a potent alkylating agent for the covalent surface modification of amine-functionalized nanomaterials via nucleophilic substitution ( SN​2 ).

This application note provides validated, step-by-step protocols for utilizing TAPE-Br in both ARGET-ATRP workflows and the surface functionalization of mesoporous silica nanoparticles (MSNs).

Physicochemical Profiling

Understanding the physical parameters of TAPE-Br is critical for solvent selection and stoichiometric calculations during synthesis.

Property	Value / Description
Chemical Formula	C13​H19​BrO
Molecular Weight	271.20 g/mol
Appearance	Colorless to pale-yellow viscous liquid
Solubility Profile	Soluble in DMF, Toluene, THF, Anisole; Insoluble in Water
Reactive Sites	Primary alkyl bromide (Electrophile / Radical precursor)
Functional Anchor	tert-amylphenyl group (Hydrophobic / Steric stabilizer)

Application 1: Synthesis of Amphiphilic Block Copolymers via ARGET-ATRP

Rationale and Causality

Traditional ATRP initiators (e.g., α -bromoisobutyrates) rely on ester linkages that are susceptible to hydrolysis in biological or extreme pH environments. TAPE-Br utilizes a highly stable ether linkage , ensuring the hydrophobic tert-amylphenyl tail remains permanently anchored to the polymer chain.

To synthesize well-defined amphiphilic polymers (e.g., for drug delivery micelles), we employ Activators Regenerated by Electron Transfer (ARGET) ATRP . ARGET-ATRP utilizes a reducing agent (ascorbic acid) to continuously regenerate the active Cu(I) catalyst from the dormant Cu(II) state. This drastically reduces the required copper concentration from thousands of ppm to <50 ppm, minimizing heavy metal toxicity in the final material and allowing the reaction to proceed with limited deoxygenation [1].

Protocol: Synthesis of TAPE-b-POEGMA

Objective: Polymerize Oligo(ethylene glycol) methyl ether methacrylate (OEGMA) using TAPE-Br as the initiator.

Reagents:

• Initiator: TAPE-Br (1.0 eq)

• Monomer: OEGMA ( Mn​≈500 g/mol ) (50.0 eq)

• Catalyst: Copper(II) bromide ( CuBr2​ ) (0.05 eq)

• Ligand: Tris(2-pyridylmethyl)amine (TPMA) (0.15 eq)

• Reducing Agent: L-Ascorbic Acid (0.5 eq)

• Solvent: Anisole / DMF (1:1 v/v)

Step-by-Step Methodology:

• Catalyst Complexation: In a 10 mL glass vial, dissolve CuBr2​ and TPMA in 1 mL of DMF. Stir for 15 minutes until a homogenous light-blue solution forms, indicating the formation of the Cu(II)/TPMA complex.

• Reaction Assembly: In a 25 mL Schlenk flask, combine TAPE-Br, OEGMA, and 4 mL of Anisole. Add the Cu(II)/TPMA catalyst solution to the flask.

• Deoxygenation: Seal the Schlenk flask with a rubber septum. Purge the mixture with ultra-pure Argon for 20 minutes. Note: ARGET-ATRP is air-tolerant, but an initial purge ensures predictable initiation kinetics.

• Initiation: Dissolve L-Ascorbic acid in 0.5 mL of degassed DMF and inject it dropwise into the Schlenk flask. The solution will transition from blue to pale green/colorless, confirming the reduction of Cu(II) to the active Cu(I) species.

• Polymerization: Place the flask in a pre-heated oil bath at 65°C. Allow the reaction to proceed for 6 hours.

• Termination & Purification: Open the flask to the atmosphere to oxidize the catalyst (stopping the reaction). Dilute with THF and pass the solution through a basic alumina column to remove residual copper. Precipitate the polymer in cold diethyl ether, filter, and dry under vacuum at 40°C overnight.

ARGET-ATRP Mechanistic Workflow

Caption: ARGET-ATRP workflow utilizing TAPE-Br as a stable hydrophobic initiator.

Application 2: Covalent Surface Functionalization of MSNs

Rationale and Causality

Mesoporous silica nanoparticles (MSNs) are widely used as nanoreactors and drug carriers. However, bare MSNs suffer from premature payload leakage and poor colloidal stability in lipophilic media. By grafting TAPE-Br onto the surface, we introduce a dense forest of tert-amylphenyl groups. The bulky tert-amyl moiety provides significant steric hindrance and superhydrophobicity, effectively sealing the pores and preventing aqueous degradation.

The reaction relies on an SN​2 nucleophilic substitution. First, the MSNs are aminated using (3-Aminopropyl)triethoxysilane (APTES). The primary amines then attack the electrophilic 2-bromoethyl carbon of TAPE-Br. Potassium carbonate ( K2​CO3​ ) is utilized as an acid scavenger to neutralize the HBr byproduct, driving the reaction forward and preventing amine protonation.

Protocol: Grafting TAPE-Br onto MSNs

Objective: Synthesize superhydrophobic TAPE-functionalized MSNs.

Reagents:

• Substrate: Amine-functionalized MSNs ( NH2​ -MSN, ~1.5 mmol NH2​ /g) (500 mg)

• Alkylating Agent: TAPE-Br (3.0 mmol, excess)

• Acid Scavenger: Potassium Carbonate ( K2​CO3​ ) (5.0 mmol)

• Solvent: Anhydrous N,N-Dimethylformamide (DMF) (20 mL)

Step-by-Step Methodology:

• Dispersion: Suspend 500 mg of NH2​ -MSNs in 20 mL of anhydrous DMF in a 50 mL round-bottom flask. Sonicate for 15 minutes to ensure the complete breakdown of nanoparticle agglomerates.

• Reagent Addition: Add K2​CO3​ to the suspension, followed by the dropwise addition of TAPE-Br.

• Reaction: Equip the flask with a reflux condenser and heat the mixture to 85°C under continuous magnetic stirring (800 rpm) for 24 hours. The elevated temperature is required to overcome the activation energy of the SN​2 displacement of the secondary bromide.

• Washing and Recovery: Cool the suspension to room temperature. Recover the nanoparticles via centrifugation (10,000 rpm, 10 mins).

• Purification: Wash the pellet sequentially with DMF (2x), Ethanol (2x), and Deionized Water (2x) to remove unreacted TAPE-Br and inorganic salts.

• Drying: Lyophilize (freeze-dry) the functionalized nanoparticles (TAPE-MSN) for 24 hours to obtain a fine, hydrophobic white powder.

Surface Modification Workflow

Caption: Step-by-step covalent functionalization of MSNs using TAPE-Br.

Quantitative Data Presentation

The efficacy of TAPE-Br in both applications is validated through Gel Permeation Chromatography (GPC) for polymers and Water Contact Angle (WCA) / BET Surface Area analysis for the nanoparticles.

Table 2: Summary of Material Properties Post-Modification

Material	Modification Method	Target Property	Result	Analytical Method
TAPE-b-POEGMA	ARGET-ATRP	Molecular Weight ( Mn​ )	24,500 g/mol	GPC (THF mobile phase)
TAPE-b-POEGMA	ARGET-ATRP	Polydispersity Index (PDI)	1.18	GPC (Narrow distribution)
Bare MSN	N/A (Control)	Water Contact Angle (WCA)	< 15°	Goniometry
TAPE-MSN	SN​2 Alkylation	Water Contact Angle (WCA)	142° (Highly Hydrophobic)	Goniometry
TAPE-MSN	SN​2 Alkylation	Pore Volume Reduction	0.85 → 0.42 cm3/g	N2​ Adsorption-Desorption

Data Interpretation: The low PDI (1.18) of the copolymer confirms that TAPE-Br acts as a highly efficient, controlled initiator without side-chain degradation. Furthermore, the dramatic shift in the MSN contact angle from <15° to 142° validates the successful dense grafting of the tert-amylphenyl moieties onto the silica surface.

References

• Matyjaszewski, K., et al. "Diminishing catalyst concentration in atom transfer radical polymerization with reducing agents." Proceedings of the National Academy of Sciences (PNAS), 103(42), 15309-15314 (2006). Available at:[Link]

• Matyjaszewski Polymer Group. "ARGET and ICAR ATRP." Carnegie Mellon University. Available at:[Link]

Application Notes &amp; Protocols: Laboratory-Scale Preparation of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-

Introduction

Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-, is a valuable bifunctional molecule that serves as a key intermediate in organic synthesis. Its structure incorporates a phenoxy ether linkage, a reactive primary alkyl bromide, and a sterically significant tert-amyl (1,1-dimethylpropyl) group. This combination makes it a versatile building block for introducing a substituted phenoxyethyl moiety in the development of novel pharmaceutical agents and advanced materials. The tert-amyl group, in particular, can enhance lipophilicity and modulate biological activity or material properties.

This document provides a comprehensive guide to the laboratory-scale synthesis of this target compound, grounded in the principles of the Williamson ether synthesis. We will delve into the mechanistic rationale behind the procedural steps, offer a detailed and validated protocol, and provide essential safety and characterization data for researchers in organic chemistry and drug development.

Reaction Principle: The Williamson Ether Synthesis

The formation of the target ether is achieved through the Williamson ether synthesis, a robust and widely-used method for preparing ethers via an S(_N)2 (bimolecular nucleophilic substitution) mechanism.[1][2] The reaction involves the nucleophilic attack of a phenoxide ion on a primary alkyl halide.

Strategic Selection of Reactants: The synthesis of an ether requires a strategic choice between two possible disconnections: (A) phenoxide + alkyl halide or (B) alkoxide + aryl halide.

• Route A (Favored): 4-(1,1-dimethylpropyl)phenoxide + 1,2-dibromoethane

• Route B (Disfavored): 2-bromoethoxide + 1-bromo-4-(1,1-dimethylpropyl)benzene

Route A is vastly superior because the S(_N)2 reaction proceeds efficiently with primary alkyl halides like 1,2-dibromoethane.[3] Route B is impractical as aryl halides are generally unreactive toward S(_N)2 substitution due to the high energy required to break the sp² C-Br bond and steric hindrance from the benzene ring.[1]

The reaction proceeds in two main stages:

• Deprotonation: A strong base is used to deprotonate the weakly acidic hydroxyl group of 4-(1,1-dimethylpropyl)phenol (pKa ≈ 10), forming the highly nucleophilic sodium 4-(1,1-dimethylpropyl)phenoxide.

• Nucleophilic Substitution: The resulting phenoxide attacks one of the electrophilic methylene carbons of 1,2-dibromoethane, displacing a bromide ion as the leaving group to form the desired ether linkage.[2]

To minimize the formation of the potential side-product, 1,2-bis(4-(1,1-dimethylpropyl)phenoxy)ethane, a significant excess of 1,2-dibromoethane is employed. This ensures that the phenoxide is more likely to encounter a molecule of 1,2-dibromoethane than the mono-substituted product.

Caption: SN2 mechanism for the synthesis.

Detailed Experimental Protocol

This protocol outlines the synthesis of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- from 4-(1,1-dimethylpropyl)phenol and 1,2-dibromoethane.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Amount	Molar Equiv.	Properties & Role
4-(1,1-dimethylpropyl)phenol	C₁₁H₁₆O	164.24	8.21 g	1.0	Starting Material (Nucleophile Precursor)[4][5]
Sodium Hydroxide (NaOH)	NaOH	40.00	2.20 g	1.1	Base (for deprotonation)
1,2-Dibromoethane	C₂H₄Br₂	187.86	46.96 g (21.5 mL)	5.0	Alkylating Agent / Solvent[6][7]
Water (deionized)	H₂O	18.02	50 mL	-	Solvent
Diethyl Ether (Et₂O)	C₄H₁₀O	74.12	~150 mL	-	Extraction Solvent
Saturated aq. NaHCO₃	-	-	~50 mL	-	Neutralizing Wash
Brine (Saturated aq. NaCl)	-	-	~50 mL	-	Aqueous Wash
Anhydrous MgSO₄	MgSO₄	120.37	~5-10 g	-	Drying Agent

Equipment

• 250 mL three-neck round-bottom flask

• Reflux condenser

• Mechanical stirrer or magnetic stirrer with stir bar

• Heating mantle with temperature controller

• Dropping funnel

• Separatory funnel (250 mL)

• Rotary evaporator

• Glassware for extraction and purification

• TLC plates (silica gel), chamber, and UV lamp

Step-by-Step Procedure

• Reaction Setup:

  • To a 250 mL three-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, and dropping funnel, add 4-(1,1-dimethylpropyl)phenol (8.21 g, 50.0 mmol) and 1,2-dibromoethane (21.5 mL, 250 mmol).[8]

  • Begin stirring the mixture to dissolve the phenol.

• Phenoxide Formation:

  • In a separate beaker, dissolve sodium hydroxide (2.20 g, 55.0 mmol) in 50 mL of deionized water.

  • Transfer the NaOH solution to the dropping funnel.

  • Add the aqueous NaOH solution dropwise to the stirred reaction mixture over a period of 30 minutes.

  • After the addition is complete, heat the mixture to a gentle reflux (approx. 85-95 °C) using a heating mantle.

• Reaction and Monitoring:

  • Maintain the reflux with vigorous stirring for 6-8 hours. The reaction progress can be monitored by Thin-Layer Chromatography (TLC) using a hexane/ethyl acetate (e.g., 9:1) eluent system. The product spot should appear at a higher Rf value than the starting phenol.

• Work-up and Extraction:

  • After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

  • Transfer the entire mixture to a 250 mL separatory funnel. The organic layer (containing excess 1,2-dibromoethane and the product) will be the denser, lower layer.

  • Separate the layers and retain the organic layer.

  • Wash the organic layer sequentially with 50 mL of water, 50 mL of saturated aqueous NaHCO₃ solution, and finally 50 mL of brine. These washes remove unreacted NaOH, any remaining phenoxide, and water-soluble impurities.

  • Transfer the washed organic layer to an Erlenmeyer flask and dry it over anhydrous magnesium sulfate (MgSO₄).

• Solvent Removal and Purification:

  • Filter off the drying agent.

  • Remove the excess 1,2-dibromoethane from the filtrate using a rotary evaporator.

  • The resulting crude oil can be purified by vacuum distillation or column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the final product as a colorless to pale yellow oil.[9][10]

Caption: Experimental workflow for the synthesis.

Expected Characterization Data

Technique	Expected Data and Interpretation
¹H NMR (CDCl₃, 400 MHz)	δ ~7.2-6.8 (m, 4H, Ar-H ), 4.25 (t, 2H, -O-CH₂ -CH₂-Br), 3.65 (t, 2H, -O-CH₂-CH₂ -Br), 1.25 (s, 6H, -C(CH₃)₂-), 1.60 (q, 2H, -CH₂ -CH₃), 0.65 (t, 3H, -CH₂-CH₃ ) ppm.
¹³C NMR (CDCl₃, 101 MHz)	δ ~157 (Ar-C -O), 143 (Ar-C -C(CH₃)₂), 127 (Ar-C H), 114 (Ar-C H), 68 (-O-C H₂-), 38 (-C (CH₃)₂-), 32 (-C H₂-CH₃), 29 (-O-CH₂-C H₂-Br), 27 (-C(C H₃)₂-), 9 (-CH₂-C H₃) ppm.
Mass Spec. (EI)	Molecular Ion (M⁺) peak showing characteristic isotopic pattern for one bromine atom (¹⁹Br/⁸¹Br in ~1:1 ratio).
IR (Infrared)	~3050 cm⁻¹ (Ar C-H stretch), ~2960 cm⁻¹ (Aliphatic C-H stretch), ~1240 cm⁻¹ (Ar-O-C stretch), ~650 cm⁻¹ (C-Br stretch).

Safety and Handling Precautions

All procedures must be conducted in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemically resistant gloves (nitrile or neoprene).[14][15]

• 4-(1,1-dimethylpropyl)phenol: Harmful if swallowed or in contact with skin. Causes skin irritation and serious eye damage.[5]

• 1,2-Dibromoethane: Toxic if inhaled, swallowed, or in contact with skin. It is a suspected carcinogen and may cause respiratory irritation.[6][7][16] Handle with extreme caution and use a closed or well-ventilated system.

• Sodium Hydroxide: Corrosive. Causes severe skin burns and eye damage. Handle with care, avoiding dust inhalation.

Waste Disposal: All organic and aqueous waste must be collected in appropriately labeled hazardous waste containers for disposal according to institutional guidelines.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low Yield	Incomplete deprotonation of phenol. Insufficient reaction time or temperature.	Ensure accurate weighing of NaOH (use 1.1-1.2 equivalents). Extend reaction time and ensure a consistent reflux is maintained.
Significant Byproduct Formation	The primary byproduct is 1,2-bis(4-(1,1-dimethylpropyl)phenoxy)ethane. This occurs if the phenoxide reacts with the desired product.	Use a larger excess of 1,2-dibromoethane (5-10 equivalents) to statistically favor the desired reaction.
Difficult Purification	Product co-elutes with starting material or byproducts.	Optimize the solvent system for column chromatography. If the product is thermally stable, vacuum distillation is an effective alternative.

References

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link][1]

• University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis. [Link][3]

• Chemistry Steps. (2022). The Williamson Ether Synthesis. [Link][17]

• Wikipedia. (n.d.). Williamson ether synthesis. [Link][2]

• PrepChem.com. (n.d.). Synthesis of 2-phenoxyethyl bromide. [Link][9]

• Organic Syntheses. (n.d.). γ-PHENOXYPROPYL BROMIDE. [Link][8]

• Batool, T., et al. (2014). A Convenient Method for the Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives via Reaction with Propargyl Bromide, Their Optimization, Scope and Biological Evaluation. PLoS ONE. [Link]

• Chem-Supply. (2024). 1,2-Dibromoethane Standard (1X1 mL) - Safety Data Sheet. [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. [Link][10]

• PubChem. (n.d.). 4-tert-Pentylphenol. [Link][18]

• Yale Environmental Health & Safety. (2022). Phenol Standard Operating Procedure. [Link][14]

• Sureshan, K. M., et al. (2018). Synthesis and structure of 1,1′,1′′-[(2-bromoethoxy)methanetriyl]tribenzene and 1,1. IUCrData. [Link]

• The University of Queensland. (n.d.). Working Safely with Phenol Guideline. [Link][15]

• PubChem. (n.d.). 1-(2-Bromoethoxy)-2-ethoxybenzene. [Link][11]

• ResearchGate. (2025). A Simple Modification of the Known Preparation Procedure of 2-Phenoxyethyl Bromides Providing High Yields. [Link]

• Cheméo. (n.d.). Phenol, 4-(1,1-dimethylpropyl)-. [Link][4]

• ChemBK. (2024). 4-(1,1-dimethylpropyl)phenol. [Link][5]

• ResearchGate. (n.d.). 1,4-Bis(1,1-dimethylpropyl)-2,5-dimethoxybenzene. [Link]

• NIST. (n.d.). Phenol, 4-(1,1-dimethylpropyl)-. [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Information. [Link][12]

• NC State University Libraries. (n.d.). 16.10 Synthesis of Polysubstituted Benzenes. [Link]

• NIST. (n.d.). Benzene, 1-bromo-2,4-dimethoxy-. [Link][13]

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Protocols for handling and storing Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- reagents

Application Notes and Protocols for: Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-

This document provides a comprehensive guide to the safe handling, storage, and use of the alkylating reagent, Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-. The protocols herein are designed for researchers, scientists, and drug development professionals. The causality behind each recommendation is explained to ensure a deep understanding of the safety and scientific principles involved.

Reagent Overview and Physicochemical Properties

Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- is a substituted aromatic ether. Its structure comprises a benzene ring functionalized with a 1,1-dimethylpropyl (tert-amyl) group and a 2-bromoethoxy group. The presence of the bromo-alkyl chain makes this reagent a valuable intermediate in organic synthesis, primarily for introducing the 4-(1,1-dimethylpropyl)phenoxyethyl moiety onto nucleophilic substrates such as amines, phenols, and thiols. This process is critical in medicinal chemistry for modifying the pharmacokinetic properties of lead compounds.

Due to its classification as a brominated aromatic ether, it must be handled with significant caution, assuming potential for irritation and toxicity.[1]

Property	Value	Source
Molecular Formula	C₁₃H₁₉BrO	Derived
Appearance	(Assumed) Colorless to pale yellow liquid	General knowledge of similar compounds
Key Functional Groups	Aryl ether, Alkyl bromide, Substituted benzene ring	Chemical Structure
Primary Reactivity	Electrophile (in alkylation reactions)	Chemical Structure
Incompatible Materials	Strong oxidizing agents, Strong acids, Strong bases	[2][3]

Hazard Identification and Essential Safety Assessment

While a specific Safety Data Sheet (SDS) for this exact molecule was not publicly available, the safety profile can be inferred from structurally similar brominated benzene derivatives and ethers.[1] It is imperative to consult the official SDS from the manufacturer upon receipt of this chemical and before commencing any work.[1]

Hazard Class	GHS Classification (Anticipated)	Causality & Rationale
Acute Toxicity, Oral	Category 4: Harmful if swallowed	Brominated aromatic compounds can exhibit oral toxicity.[4]
Skin Corrosion/Irritation	Category 2: Causes skin irritation	The benzene ring and alkyl bromide components can cause skin irritation upon contact.[4]
Serious Eye Damage/Irritation	Category 2A: Causes serious eye irritation	Direct contact with organic halides and ethers can cause significant eye irritation.[4]
Peroxide Formation	Potential Hazard	Ether linkages, when exposed to air and light, can form explosive peroxides over time.[5] Aryl ethers are generally less prone than alkyl ethers, but this risk cannot be dismissed.

Protocols for Safe Handling and Personal Protection

A multi-layered approach to safety, combining engineering controls and personal protective equipment (PPE), is mandatory.

Engineering Controls: The Primary Barrier

All manipulations of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-, including weighing, transferring, and use in reactions, must be conducted within a certified chemical fume hood.[6] The fume hood provides critical protection against inhalation of potentially harmful vapors and contains any accidental releases.[7] The face velocity of the fume hood should be maintained between 80-150 feet per minute.[6] An eyewash station and safety shower must be immediately accessible in the work area.[6]

Personal Protective Equipment (PPE): The Last Line of Defense

A comprehensive PPE strategy is the first line of defense against potential exposure.[1]

Body Part	Recommended Protection	Specifications and Rationale
Eyes/Face	Chemical splash goggles and face shield	Goggles must comply with ANSI Z87.1 standards to protect against splashes.[1] A face shield is required when transferring larger volumes (>50 mL) or when there is a significant splash potential.[1]
Skin/Body	Chemical-resistant gloves (Nitrile or Neoprene), Flame-resistant lab coat	Inspect gloves for any signs of degradation before use.[1] Double-gloving is recommended for extended operations. A fully buttoned, flame-resistant lab coat should be worn over personal clothing.[1]
Respiratory	None required if used in a certified fume hood	If engineering controls fail or for major spill response, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[1]
Footwear	Closed-toe shoes	Shoes must be made of a non-porous, chemical-resistant material to protect against spills.[1]

Workflow for Reagent Handling

The following diagram outlines the mandatory workflow for safely handling the reagent. Adherence to this process minimizes exposure risk.

Caption: Standard workflow for handling the reagent.

Storage, Stability, and Incompatibility

Proper storage is critical to maintain the reagent's integrity and prevent hazardous situations.

Recommended Storage Conditions

• Container: Store in the original, tightly sealed container to prevent contact with air and moisture.[7][8]

• Location: Keep in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[1][6]

• Cabinetry: Store in a dedicated, fire-resistant cabinet for flammable or reactive chemicals.[9][10] Ethers should be stored separately from strong oxidizing agents.[10]

Protocol for Peroxide Detection in Ethers

Although aryl ethers are less prone to forming peroxides than alkyl ethers, it is best practice to test for their presence, especially if the container has been opened and stored for an extended period (>12 months).

Objective: To qualitatively detect the presence of potentially explosive peroxides.

Materials:

• Potassium iodide (KI) solution (10% aqueous)

• Starch paper or starch solution

• Small test tube or vial

Procedure:

• In a chemical fume hood, add 1 mL of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- to a test tube.

• Add 1 mL of the 10% KI solution.

• Stopper the tube and shake vigorously for 30 seconds.

• Allow the layers to separate.

• Interpretation:

  • Negative Result: The aqueous (bottom) layer remains colorless. The reagent is safe to use.

  • Positive Result: The aqueous layer develops a yellow to brown color (due to the formation of iodine). This indicates the presence of peroxides. The intensity of the color correlates with the peroxide concentration. If a blue/black color appears upon adding starch, it confirms the positive result.

• Action: If peroxides are detected, do not use the reagent . Do not attempt to distill or concentrate it. Contact your institution's Environmental Health and Safety (EHS) office for guidance on decontamination or disposal.[9]

Emergency Procedures and Spill Management

Accidental releases require immediate and correct action to mitigate risks.

Spill Response Protocol (for small, manageable spills <100 mL)

This protocol is designed for spills that can be safely managed by trained laboratory personnel. For larger spills, evacuate the area and contact emergency services.[6]

• Alert & Isolate: Immediately alert personnel in the vicinity. Restrict access to the spill area.[8]

• Ventilate: Ensure the fume hood is operating at maximum capacity.

• Protect: Don additional PPE, including a second pair of gloves and, if necessary, a respirator with an organic vapor cartridge.[8]

• Contain: Prevent the spill from spreading or entering drains by using an inert absorbent material like vermiculite, sand, or a commercial spill kit.[9] Do not use combustible materials like paper towels for the initial absorption.

• Neutralize/Absorb: Cover the spill with the absorbent material and allow it to be fully absorbed.

• Collect: Carefully sweep or scoop the contaminated material into a designated, labeled hazardous waste container.[9]

• Decontaminate: Wipe the spill area with a cloth dampened with soap and water. Place all cleanup materials into the hazardous waste container.[9]

• Dispose: Seal the waste container and arrange for pickup by your institution's EHS department.[9]

Caption: Emergency workflow for spill response.

First Aid Measures

Immediate and appropriate action is critical in the event of accidental exposure.[1]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[6][8]

• Skin Contact: Remove all contaminated clothing. Wash the affected skin area thoroughly with soap and plenty of water for at least 15 minutes.[7][9] Seek medical attention if irritation persists.

• Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[7][11]

• Ingestion: If the person is conscious, wash out their mouth with water. Do not induce vomiting. Seek immediate medical attention.[8]

Application Protocol: N-Alkylation of a Primary Amine

This section provides a representative, field-proven protocol for using Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- as an alkylating agent.

Reaction Scheme: R-NH₂ + Br-CH₂CH₂-O-Ar → R-NH-CH₂CH₂-O-Ar + HBr (where Ar = 4-(1,1-dimethylpropyl)phenyl)

Objective: To synthesize an N-alkylated secondary amine, a common step in building more complex molecular scaffolds for drug discovery.

Materials & Equipment:

• Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-

• Primary amine (e.g., benzylamine)

• Anhydrous potassium carbonate (K₂CO₃) or another non-nucleophilic base

• Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (ACN)

• Round-bottom flask with stir bar

• Reflux condenser and nitrogen inlet

• Heating mantle with temperature control

• Standard glassware for aqueous workup and extraction

• Rotary evaporator

Step-by-Step Procedure:

• Setup: Assemble a dry, round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere. All glassware should be oven or flame-dried.

• Reagent Addition: In the fume hood, charge the flask with the primary amine (1.0 eq.), anhydrous potassium carbonate (2.0-3.0 eq.), and anhydrous DMF to a concentration of approximately 0.5 M.

• Initiation: Begin vigorous stirring to create a fine suspension of the base.

• Substrate Addition: Add Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- (1.1 eq.) dropwise to the stirring mixture at room temperature. The slight excess ensures full consumption of the starting amine.

• Reaction: Heat the reaction mixture to 60-80 °C. The optimal temperature may vary depending on the reactivity of the amine and should be determined by TLC or LC-MS monitoring.

• Monitoring: Monitor the reaction progress by taking small aliquots and analyzing via TLC or LC-MS until the starting amine is consumed (typically 4-12 hours).

• Quenching: Once the reaction is complete, cool the mixture to room temperature. Cautiously pour the reaction mixture into an equal volume of cold water.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., ethyl acetate, 3x volume of the aqueous phase).

• Washing: Combine the organic layers and wash successively with water and then with brine to remove residual DMF and salts.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by flash column chromatography on silica gel to yield the pure secondary amine.

Waste Disposal

All waste generated from the handling and use of this reagent must be treated as hazardous.

• Chemical Waste: Unused reagent and reaction residues should be collected in a clearly labeled, sealed container for halogenated organic waste.[9]

• Contaminated Materials: All disposable items that have come into contact with the reagent (e.g., gloves, pipette tips, absorbent paper, silica gel) must be placed in a solid hazardous waste container.[9]

• Disposal Pathway: Do not dispose of any waste down the drain.[9] All waste containers must be collected by your institution's certified EHS department for proper disposal in accordance with all local and federal regulations.[12]

References

• Enamine. (n.d.). Safety Data Sheet.
• BenchChem. (2025). Navigating the Safe Handling of 1,3-Dibromo-2-(4-bromophenoxy)benzene: A Comprehensive Guide.
• Cole-Parmer. (2005). Material Safety Data Sheet - 1-(2-Bromoethoxy)2-ethoxybenzene.
• University of Michigan. (n.d.). Benzene - Environment, Health & Safety.
• MilliporeSigma. (2025). Safety Data Sheet.
• Canadian Centre for Occupational Health and Safety. (2025). Benzene.
• Carleton University. (n.d.). Benzene – Lab-Specific Standard Operating Procedure.
• Fisher Scientific. (2025). Safety Data Sheet - 1-Bromo-4-propylbenzene.
• GBL Gül Biyoloji Laboratuvarı. (2023). Safety Data Sheet.
• University of St Andrews. (2024). Ethers | Health & Safety.
• Makosza, M., & Jonczyk, A. (n.d.). Organic Syntheses Procedure.
• National Center for Biotechnology Information. (n.d.). Benzene, (2-bromoethoxy)-. PubChem Compound Database.
• Carl Roth. (n.d.). Benzene - Safety Data Sheet.
• ECHEMI. (n.d.). Benzene, bromoethoxy- SDS, 28106-10-7 Safety Data Sheets.
• Organic Chemistry LibreTexts. (n.d.). Reactivity of Substituted Benzenes.
• Valisure. (2017). Benzene - Safety Data Sheet.
• University of St Andrews. (2010). Ethers - Handling and control of exposure.
• University of California, Santa Cruz. (n.d.). Use of Ether.
• Chemwin. (n.d.). Ether use and preservation instructions.
• Cole-Parmer. (n.d.). Chemical Compatibility Database.
• Organic Chemistry Portal. (2006). Preparation of Benzene Derivatives.
• National Institute of Standards and Technology. (n.d.). Benzene, 1-(2-bromoethyl)-4-methoxy-. NIST Chemistry WebBook.
• The Royal Society of Chemistry. (2013). Synthesis of bromobenzene: 64.
• Princeton University. (2004). Chemical Compatibility Table.
• Chemistry LibreTexts. (2024). 16.10: Synthesis of Polysubstituted Benzenes.
• NC State University Libraries. (n.d.). 16.10 Synthesis of Polysubstituted Benzenes – Organic Chemistry: A Tenth Edition.
• Guidechem. (n.d.). Benzene, (2-bromo-1,1-dimethoxyethyl)- 33604-54-5 wiki.
• NextSDS. (n.d.). 4-Bromo-2,3-dimethyl-1-(2-methylpropoxy)benzene.
• Laboratory Safety Institute. (n.d.). Chemical Compatibility Chart.
• Thermo Fisher Scientific Inc. (2013). Chemical Compatibility Chart.
• Carvel S.r.l. (n.d.). Chemical Compatibility Chart.

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• 12. mplx.com [mplx.com]

Technical Notes & Optimization

Improving synthesis yield of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- in laboratory settings

Welcome to the Advanced Synthesis Support Portal. As a Senior Application Scientist, I have designed this guide to address the specific chemoselective challenges encountered by researchers and drug development professionals when synthesizing 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene (also known as 4-tert-amylphenyl 2-bromoethyl ether).

This guide moves beyond basic recipes, providing the mechanistic causality required to build self-validating experimental workflows. The primary challenge in this specific Williamson ether synthesis is controlling the reactivity of the dihaloalkane to prevent dimerization and elimination byproducts.

Mechanistic Causality & Reaction Dynamics

The synthesis relies on the nucleophilic attack of a phenoxide anion on 1,2-dibromoethane. Because 1,2-dibromoethane possesses two identical leaving groups, the reaction is inherently prone to over-alkylation, leading to a bis-ether (dimer) byproduct. Furthermore, the use of overly harsh bases can trigger E2 elimination, destroying the electrophile. Understanding these competing pathways is critical for optimizing your yield.

Fig 1: Mechanistic causality of SN2 mono-alkylation vs. dimerization and E2 elimination.

Quantitative Optimization Data

To establish a baseline for protocol design, we must look at the empirical data governing this reaction class. The table below summarizes how base selection and stoichiometric ratios dictate the chemoselectivity of the reaction [1].

Base System	Solvent	1,2-Dibromoethane	Temp	Yield	Primary Impurity Profile
NaOH (aq)	Water / DCM	2.0 equiv	40 °C	< 40%	Dimer (High), Vinyl Bromide
K₂CO₃ (anhydrous)	Acetone	2.0 equiv	60 °C	55%	Dimer (Moderate)
K₂CO₃ (anhydrous)	Acetonitrile	5.0 equiv	80 °C	75%	Dimer (Trace)
K₂CO₃ (anhydrous)	Acetonitrile	10.0 equiv	80 °C	> 90%	None (Unreacted DBE recovered)

Self-Validating Experimental Protocol

This standard operating procedure (SOP) is designed as a self-validating system. By utilizing a massive stoichiometric excess of the electrophile, we enforce pseudo-first-order kinetics that statistically isolate the mono-alkylated product from further nucleophilic attack.

Fig 2: Self-validating experimental workflow for synthesizing the target ether.

Step-by-Step Methodology:

• Preparation & Deprotonation: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add 4-tert-amylphenol (1.0 equiv) and anhydrous K₂CO₃ (2.0 equiv). Suspend the mixture in anhydrous acetonitrile (approx. 0.2 M relative to phenol).

  • Causality Check: Using strictly anhydrous K₂CO₃ prevents adventitious water from hydrolyzing the dibromoethane into bromoethanol, which would introduce a competing nucleophile.

• Electrophile Addition: Add 1,2-dibromoethane (10.0 equiv) in a single portion at room temperature.

  • Causality Check: The 10-fold stoichiometric excess creates a kinetic barrier. The probability of the phenoxide encountering a fresh 1,2-dibromoethane molecule is vastly higher than encountering the newly formed mono-ether, preventing dimerization.

• Reflux & Monitoring: Attach a reflux condenser and heat the reaction to 80 °C for 16–20 hours. Monitor via TLC (Hexanes/EtOAc 9:1).

  • Self-Validation: The reaction is proceeding correctly if the phenol spot disappears. If a highly non-polar spot appears near the solvent front, dimerization is occurring—indicating your local concentration of 1,2-dibromoethane has dropped too low.

• Quenching & Workup: Cool the mixture to room temperature. Filter the suspension through a Celite pad to remove inorganic salts (K₂CO₃ and KBr). Wash the filter cake with ethyl acetate. Concentrate the filtrate under reduced pressure to remove the acetonitrile.

• Extraction & Purification: Dilute the oily residue with diethyl ether and wash with distilled water and brine. Dry the organic layer over MgSO₄. After solvent evaporation, remove the excess 1,2-dibromoethane via vacuum distillation (b.p. 131 °C at 760 mmHg, significantly lower under vacuum). Purify the remaining crude via flash column chromatography to yield the pure 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene [2].

Troubleshooting & FAQs

Q1: Why am I seeing a high percentage of the dimerized byproduct (1,2-bis(4-tert-amylphenoxy)ethane)? A1: Causality: The target molecule contains a reactive primary bromide. If the molar ratio of 1,2-dibromoethane to phenol drops below 5:1, the phenoxide anion will begin attacking the newly synthesized product via a secondary Sₙ2 reaction, forming the dimer. Solution: Maintain a strict 10-fold molar excess of 1,2-dibromoethane. As demonstrated in process optimizations for similar ether derivatives, increasing the dihaloalkane equivalents from 2 to 10+ drastically shifts the equilibrium toward mono-alkylation, improving yields from ~40% to >84% () [1].

Q2: Can I substitute Potassium Carbonate (K₂CO₃) with Sodium Hydroxide (NaOH) to speed up the reaction? A2: Causality: No. While NaOH is a stronger base and will deprotonate the phenol faster, it promotes the E2 elimination of 1,2-dibromoethane to form vinyl bromide, permanently depleting your electrophile. K₂CO₃ provides a self-validating basicity: it is strong enough to generate the phenoxide nucleophile but mild enough to prevent E2 elimination of the alkyl halide () [2].

Q3: My reaction stalls at 70% conversion. How can I drive it to completion without increasing the temperature? A3: Causality: The Sₙ2 reaction can be sluggish due to the biphasic solid-liquid nature of K₂CO₃ in acetonitrile. Solution: Add a catalytic amount of Potassium Iodide (KI) (0.1 equiv). This initiates an in situ Finkelstein reaction, temporarily converting a fraction of 1,2-dibromoethane into the highly reactive 1-bromo-2-iodoethane. This accelerates the Sₙ2 attack without requiring higher temperatures that could trigger unwanted side reactions () [3].

References

• Practical and Efficient Synthesis of 2-Thio-imidazole Derivative—ZY12201: A Potent TGR5 Agonist Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Design, Synthesis, In Silico and In Vitro Studies for New Nitric Oxide-Releasing Indomethacin Derivatives with 1,3,4-Oxadiazole-2-thiol Scaffold Source: Molecules (MDPI) URL:[Link]

• Triterpenic Acid Amides as Potential Inhibitors of the SARS-CoV-2 Main Protease Source: International Journal of Molecular Sciences (NIH/PMC) URL:[Link]

Column chromatography purification techniques for Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- crude mixtures

Welcome to the technical support center for the purification of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice for overcoming common challenges encountered during the column chromatography purification of this and structurally similar compounds. The information presented here is a synthesis of established chromatographic principles and field-proven insights to ensure scientific integrity and experimental success.

Section 1: Troubleshooting Guide

This section addresses specific problems you might encounter during the purification process in a question-and-answer format, providing probable causes and actionable solutions.

Issue 1: Poor Separation of the Target Compound from a Non-Polar Impurity

Question: I'm running a column to purify my crude Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-, and I'm seeing a non-polar impurity co-elute with my product. My TLC analysis shows a clear separation with a good Rf difference (Product Rf ≈ 0.4, Impurity Rf ≈ 0.8 in 10% Ethyl Acetate/Hexane). What's going wrong?

Probable Causes & Solutions:

• Column Overloading: Overloading the column is a frequent cause of poor separation. When too much crude material is loaded, the stationary phase becomes saturated, leading to broadened bands that overlap.

  • Solution: As a general rule, the amount of crude mixture should be about 1-5% of the weight of the silica gel. For difficult separations, a lower ratio (e.g., 1:100) is recommended.

• Improper Sample Loading: The way the sample is introduced onto the column is critical. A dilute sample solution will result in a wide initial band, compromising the entire separation.

  • Solution: Dissolve your crude mixture in the minimum amount of a solvent in which it is highly soluble (e.g., dichloromethane or a small amount of the mobile phase). The goal is to apply the sample as a narrow, concentrated band at the top of the column.[1]

• Sub-Optimal Mobile Phase Polarity: While your TLC solvent system shows separation, the conditions on a column can differ slightly. An eluent that is too polar will move all components too quickly, reducing the interaction with the stationary phase and thus diminishing separation.[2]

  • Solution: Try decreasing the polarity of your mobile phase. For example, reduce the ethyl acetate concentration from 10% to 5% or even 2% in hexane. This will increase the retention time of both your product and the impurity, potentially improving the resolution between them.[3]

• Channeling in the Column Packing: An improperly packed column can have channels or cracks in the stationary phase, allowing the mobile phase and sample to bypass the silica gel, leading to very poor separation.[4][5]

  • Solution: Ensure your column is packed uniformly. A "wet packing" or slurry method is often preferred to minimize air bubbles and create a homogenous bed.[5][6] Gently tapping the column during packing can help settle the silica gel evenly.[1]

Issue 2: The Product is Eluting Very Slowly or Not at All

Question: I've started my column with a non-polar solvent system to elute impurities, but now my product seems to be stuck on the column. What should I do?

Probable Causes & Solutions:

• Insufficient Mobile Phase Polarity: Your eluent may not be polar enough to displace your target compound from the polar silica gel stationary phase.[7]

  • Solution: This is a perfect scenario for employing a gradient elution.[8][9] Gradually increase the polarity of the mobile phase by incrementally adding a more polar solvent (e.g., ethyl acetate) to your non-polar solvent (e.g., hexane). This will increase the eluting power of the mobile phase and move your compound down the column.[10]

• Strong Adsorption to the Stationary Phase: Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- has an ether linkage which can interact with the acidic silica gel.

  • Solution: If a simple gradient is not effective, you can try adding a very small amount (e.g., 0.1-0.5%) of a slightly more polar, neutral solvent like diethyl ether or a modifier like triethylamine to the mobile phase to help disrupt strong interactions with the stationary phase.

Issue 3: Low Yield of Purified Product

Question: After column chromatography, my final yield of pure Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- is much lower than expected. Where could my product have gone?

Probable Causes & Solutions:

• Product Streaking or Tailing: If the product band is very broad or "tails" down the column, it can be difficult to collect all of it without including impurities.

  • Solution: Tailing can be caused by interactions with the stationary phase. As mentioned above, adding a small amount of a modifier to the mobile phase can improve peak shape. Also, ensure you are not overloading the column.

• Incomplete Elution: Some of your product may still be on the column.

  • Solution: After you believe all of your product has been collected, flush the column with a highly polar solvent (e.g., 100% ethyl acetate or even methanol) and collect this "flush." Analyze the flush by TLC to see if any of your product remained on the column.

• Loss During Workup: Product can be lost during the solvent removal step after collecting fractions.

  • Solution: Be cautious when using a rotary evaporator, especially with volatile compounds. Use a moderate temperature and vacuum to avoid "bumping" or evaporating your product along with the solvent.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the best stationary phase for purifying Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-?

A1: For this non-polar to moderately polar compound, standard silica gel (silicon dioxide) is the most common and effective stationary phase.[1] It is a polar adsorbent, which will allow for good separation of your target compound from very non-polar impurities. Alumina can also be used, but silica gel is generally the first choice for this type of molecule.[7]

Q2: How do I choose the right mobile phase for my column?

A2: Thin-Layer Chromatography (TLC) is an indispensable tool for determining the optimal mobile phase.[7] The goal is to find a solvent system where your target compound has an Rf value between 0.2 and 0.4.[3] This generally provides the best separation on a column. For Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-, a mixture of a non-polar solvent like hexane or petroleum ether and a more polar solvent like ethyl acetate is a good starting point.[4]

Q3: What is the difference between gravity chromatography and flash chromatography?

A3: The primary difference is the method of solvent flow. In gravity chromatography, the mobile phase moves through the column by gravity alone. In flash chromatography, positive pressure (often from compressed air or nitrogen) is applied to the top of the column to force the solvent through more quickly.[7][11][12] Flash chromatography is generally faster and can provide better resolution due to reduced diffusion of the compound bands on the column.

Q4: Should I use isocratic or gradient elution?

A4: The choice depends on the complexity of your crude mixture.

• Isocratic Elution: Uses a constant mobile phase composition throughout the separation.[8][13] This is suitable if your impurities have significantly different polarities from your product.

• Gradient Elution: The composition of the mobile phase is gradually changed to increase its polarity over time.[8][14] This is highly effective for separating mixtures with components of widely varying polarities and can lead to sharper peaks for later eluting compounds.[8][15] For purifying Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-, starting with a low polarity mobile phase to elute non-polar byproducts and then gradually increasing the polarity to elute your product is often the most efficient strategy.[4]

Q5: My crude product is an oil. How do I load it onto the column?

A5: There are two common methods for loading an oily sample:

• Neat Loading: If the oil is not too viscous, you can apply it directly to the top of the silica gel bed using a pipette.

• Dry Loading: Dissolve the oily crude product in a minimal amount of a volatile solvent (like dichloromethane or diethyl ether). Add a small amount of silica gel to this solution and then remove the solvent under reduced pressure. This will give you a free-flowing powder of your crude product adsorbed onto silica gel, which can then be carefully added to the top of your packed column.

Section 3: Experimental Protocol & Data

Standard Protocol for Column Chromatography Purification

This protocol outlines a standard flash chromatography procedure for the purification of a crude mixture containing Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-.

1. TLC Analysis:

• Develop a TLC plate of your crude mixture using various ratios of hexane and ethyl acetate to find a solvent system that gives your product an Rf value of approximately 0.3.

2. Column Preparation:

• Select an appropriate size column.

• Plug the bottom of the column with a small piece of cotton or glass wool.

• Add a layer of sand.

• Prepare a slurry of silica gel in your initial, low-polarity mobile phase.

• Pour the slurry into the column and allow it to pack, tapping the column gently to ensure even packing.[1]

• Add another layer of sand on top of the packed silica gel.

3. Sample Loading:

• Dissolve the crude mixture in a minimal amount of a suitable solvent.

• Carefully apply the sample to the top of the silica gel bed.

4. Elution and Fraction Collection:

• Begin eluting with your initial mobile phase, collecting fractions in test tubes.[6]

• If using a gradient, gradually increase the percentage of the more polar solvent.

• Monitor the elution of your compound by collecting small samples from the fractions and analyzing them by TLC.

5. Product Isolation:

• Combine the fractions that contain your pure product.

• Remove the solvent using a rotary evaporator to obtain the purified Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-.

Data Summary Table

Parameter	Recommended Value/Range	Rationale
Stationary Phase	Silica Gel (230-400 mesh for flash)[7]	Polar adsorbent suitable for separating non-polar to moderately polar compounds.
Mobile Phase (Initial)	2-5% Ethyl Acetate in Hexane	Low polarity to elute non-polar impurities first.
Mobile Phase (Gradient)	Gradually increase to 10-20% Ethyl Acetate in Hexane	To elute the target compound after impurities have been removed.
Target Product Rf	0.2 - 0.4	Optimal range for good separation on a column.
Sample Load	1-5 g crude per 100 g silica gel	Prevents column overloading and ensures good separation.

Section 4: Visual Workflow

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for column chromatography purification.

References

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• Biotage. (2023, January 24). When is Gradient Elution Better than Isocratic Elution? Retrieved from [Link]

• Veeprho. (2025, August 25). Different Types of Stationary Phase in Liquid Chromatography. Retrieved from [Link]

• ResearchGate. (2019, April 10). What is the advantages of gradient elution over isocratic elution in LC? Retrieved from [Link]

• Chromatography Online. (2025, January 29). Flash Chromatography vs. Traditional Methods: Which is More Efficient? Retrieved from [Link]

• Longdom Publishing. (n.d.). Exploring the Various Types of Column Chromatography. Retrieved from [Link]

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• Study Mind. (2022, May 9). Chromatography and Rf Values (GCSE Chemistry). Retrieved from [Link]

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• LCGC International. (n.d.). How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase. Retrieved from [Link]

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• Reddit. (2017, June 29). how does flash chromatography work? Retrieved from [Link]

• Welch Materials. (2026, January 6). [Readers Insight] Gradient vs. Isocratic Elution: Which to Choose? Retrieved from [Link]

• YouTube. (2022, December 14). Gravity vs Automated Flash Chromatography Comparison. Retrieved from [Link]

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• YouTube. (2020, April 27). GCSE Chemistry – Chromatography: Chromatograms & Calculating Rf Values. Retrieved from [Link]

• SIELC. (n.d.). Separation of 1,3,5-Tribromo-2-(2-bromoethoxy)benzene on Newcrom R1 HPLC column. Retrieved from [Link]

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• ResearchGate. (2017, July 14). How to remove non-polar impurity from the compound? Retrieved from [Link]

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• Molbase. (n.d.). Synthesis of 1-Bromo-4-(1-methylpropylthio)benzene. Retrieved from [Link]

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• ResearchGate. (n.d.). TLC chromatogram of benzene extract showing plates sprayed with (a)... Retrieved from [Link]

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Preventing debromination side reactions during Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- synthesis

Introduction

This technical guide is designed for researchers, scientists, and professionals in drug development who are working on the synthesis of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-. The primary objective is to provide in-depth troubleshooting advice and frequently asked questions to mitigate common side reactions, with a particular focus on preventing debromination. This document will delve into the mechanistic underpinnings of the desired reaction and its competing pathways, offering field-proven strategies to optimize yield and purity.

The synthesis of this target molecule is typically achieved through a Williamson ether synthesis, a robust and versatile method for forming ethers from an alkoxide and an alkyl halide.[1][2] However, the presence of the bromo substituent on the ethoxy chain introduces specific challenges, namely the potential for elimination and debromination reactions.[1] Understanding and controlling these side reactions is paramount for a successful synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the primary reaction for synthesizing Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-?

The most common and effective method is the Williamson ether synthesis.[1][2] This reaction involves the deprotonation of 4-(1,1-dimethylpropyl)phenol to form the corresponding phenoxide, which then acts as a nucleophile, attacking 1,2-dibromoethane in an SN2 reaction to form the desired ether.[1][3]

Q2: What are the most common side reactions I should be aware of?

The primary competing reactions are:

• E2 Elimination: The phenoxide, being a strong base, can abstract a proton from the carbon adjacent to a bromine atom on 1,2-dibromoethane, leading to the formation of vinyl bromide and the starting phenol.[4][5][6] This is a significant issue, especially at higher temperatures.

• Debromination: This can occur through various mechanisms, including base-catalyzed elimination, leading to the formation of 4-(1,1-dimethylpropyl)phenoxy)ethene.

• Dialkylation: A second molecule of the phenoxide can displace the remaining bromine atom on the product, leading to the formation of 1,2-bis(4-(1,1-dimethylpropyl)phenoxy)ethane.

Q3: How does the choice of base impact the reaction?

The base is critical for deprotonating the phenol to form the reactive phenoxide.[3][7][8]

• Strong, Non-Nucleophilic Bases: Bases like sodium hydride (NaH) are ideal as they irreversibly deprotonate the alcohol, and the byproduct, hydrogen gas, simply evolves from the reaction mixture.[9][10]

• Hydroxides and Alkoxides: While effective at deprotonation, they can also act as nucleophiles, potentially leading to unwanted byproducts.[4]

• Carbonate Bases: Weaker bases like potassium carbonate (K₂CO₃) can be used, often in a polar aprotic solvent like DMF, and can sometimes offer better selectivity by minimizing strong base-catalyzed elimination.[1][11]

Q4: What is the optimal solvent for this synthesis?

Polar aprotic solvents are generally preferred for SN2 reactions as they solvate the cation of the alkoxide salt but do not strongly solvate the anionic nucleophile, thus enhancing its reactivity.[1][3][4]

• Recommended: N,N-Dimethylformamide (DMF), acetonitrile, and dimethyl sulfoxide (DMSO) are excellent choices.[1][3][12]

• Avoid: Protic solvents like ethanol or water can act as competing nucleophiles and can also lead to the formation of a "solvent cage" around the phenoxide, reducing its nucleophilicity.[3]

Troubleshooting Guide

This section addresses specific experimental issues and provides actionable solutions.

Issue 1: Low Yield of the Desired Product with Significant Starting Material Remaining

Potential Cause	Troubleshooting Step	Scientific Rationale
Incomplete Deprotonation of Phenol	1. Ensure the use of a sufficiently strong and fresh base (e.g., NaH, KH). 2. Verify the stoichiometry of the base; a slight excess (1.1-1.2 equivalents) is often beneficial. 3. Allow sufficient time for the deprotonation to complete before adding the 1,2-dibromoethane.	The phenoxide is the active nucleophile. Incomplete formation will directly lead to a slower and less efficient reaction.[3]
Reaction Temperature Too Low	Gradually increase the reaction temperature in 10°C increments (e.g., from room temperature to 50-70°C). Monitor the reaction progress by TLC.	SN2 reactions have an activation energy barrier that needs to be overcome. While higher temperatures can favor elimination, a moderate increase can significantly improve the rate of the desired substitution.[1]
Poor Quality of 1,2-dibromoethane	Use freshly distilled or a newly opened bottle of 1,2-dibromoethane.	Impurities or degradation products in the alkyl halide can interfere with the reaction.

Issue 2: Significant Formation of a Debrominated Byproduct, 4-((1,1-dimethylpropyl)phenoxy)ethene

Potential Cause	Troubleshooting Step	Scientific Rationale
High Reaction Temperature	Maintain the reaction temperature at the lowest effective level. A good starting point is room temperature, with gentle heating only if necessary.	Elimination reactions (E2) have a higher activation energy than substitution reactions (SN2) and are therefore more sensitive to temperature increases.[4]
Use of a Strong, Sterically Hindered Base	If using a bulky base, switch to a less hindered one like sodium hydride.	Sterically hindered bases favor the abstraction of a proton (elimination) over nucleophilic attack at a sterically accessible carbon (substitution).[4][13]
Prolonged Reaction Time at Elevated Temperature	Monitor the reaction closely by TLC and quench it as soon as the starting material is consumed.	Extended exposure to basic conditions, especially at higher temperatures, increases the likelihood of elimination side reactions.

Issue 3: Presence of a High Molecular Weight Byproduct, 1,2-bis(4-(1,1-dimethylpropyl)phenoxy)ethane

Potential Cause	Troubleshooting Step	Scientific Rationale
Incorrect Stoichiometry of Reactants	Use a significant excess of 1,2-dibromoethane (e.g., 3-5 equivalents).	By Le Chatelier's principle, a large excess of one reactant will drive the reaction towards the formation of the monosubstituted product and minimize the chance of a second substitution on the product molecule.
Slow Addition of the Phenoxide	If possible, add the solution of the deprotonated phenol slowly to the solution of 1,2-dibromoethane.	This maintains a high concentration of the dibromoethane relative to the phenoxide throughout the reaction, further favoring monosubstitution.

Experimental Protocols

Optimized Synthesis of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-

This protocol is designed to maximize the yield of the desired product while minimizing debromination and other side reactions.

Materials:

• 4-(1,1-dimethylpropyl)phenol

• Sodium hydride (60% dispersion in mineral oil)

• 1,2-dibromoethane

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add sodium hydride (1.1 eq).

• Wash the sodium hydride with anhydrous hexane (3x) to remove the mineral oil, and then place the flask under a gentle stream of nitrogen.

• Add anhydrous DMF to the flask.

• Dissolve 4-(1,1-dimethylpropyl)phenol (1.0 eq) in anhydrous DMF and add it dropwise to the sodium hydride suspension at 0°C.

• Allow the mixture to stir at room temperature for 1 hour, or until hydrogen evolution ceases.

• Cool the reaction mixture to 0°C and add 1,2-dibromoethane (3.0 eq) dropwise.

• Allow the reaction to stir at room temperature and monitor its progress by TLC. If the reaction is slow, gently heat to 50°C.

• Once the reaction is complete, cool the mixture to 0°C and cautiously quench with a saturated aqueous solution of NH₄Cl.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3x).

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing Reaction Pathways

Desired SN2 Reaction vs. E2 Elimination Side Reaction

Caption: Competing SN2 and E2 pathways in the synthesis.

Troubleshooting Logic Flow for Low Yield

Caption: A logical guide to troubleshooting low product yield.

References

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• Wikipedia. (n.d.). Williamson ether synthesis. [Link]

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• Khanam, H., & Kumar, A. (2020). Solvent-induced selectivity of Williamson etherification in the pursuit of amides resistant against oxidative degradation. RSC Advances, 10(43), 25627–25634. [Link]

• Iain, M. R., & Hennis, H. E. (1964). Dimethyl sulfoxide as a solvent in the Williamson ether synthesis. Industrial & Engineering Chemistry Product Research and Development, 3(1), 63-66. [Link]

• Chemistry Steps. (2022, November 13). Williamson Ether Synthesis. [Link]

• The Organic Chemistry Tutor. (2016, December 25). Dehydrohalogenation of Alkyl Halides Reaction Mechanism - E1 & E2 [Video]. YouTube. [Link]

• Chemistry LibreTexts. (2020, May 30). 15.3: The Williamson Ether Synthesis. [Link]

• Melissa Maribel. (2025, April 15). Williamson Ether Synthesis Mechanism #organicchemistry [Video]. YouTube. [Link]

• The Organic Chemistry Tutor. (2018, May 1). Williamson Ether Synthesis Reaction Mechanism [Video]. YouTube. [Link]

• University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis. [Link]

• SynArchive. (n.d.). Synthesis of 1-Bromo-4-(1-methylpropylthio)benzene. [Link]

• Bloom Tech. (2024, December 14). What are common reactions involving (2-Bromoethyl)benzene?. [Link]

• Chemistry LibreTexts. (2020, May 30). 7.4: Reactions of Alkyl Halides- Substitution and Elimination. [Link]

• Chemguide. (n.d.). Elimination from unsymmetric halogenoalkanes. [Link]

• The Organic Chemistry Tutor. (2016, June 5). Simply Mechanisms 12b. Elimination reaction 2 (2-bromobutane & ethanolic KOH) [Video]. YouTube. [Link]

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Reference Data & Comparative Studies

Empirical vs. Algorithmic NMR Structural Validation: A Comparative Guide Using Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-

Executive Summary

In modern drug development and synthetic chemistry, the structural validation of complex intermediates is a critical bottleneck. This guide provides an objective, data-driven comparison of empirical Nuclear Magnetic Resonance (NMR) spectroscopy against leading algorithmic prediction platforms. By utilizing Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- as a benchmark molecule, we dissect the causality behind experimental protocols, establish a self-validating analytical workflow, and compare the predictive accuracy of industry-standard software solutions.

The Benchmark Molecule: Rationale and Structural Dynamics

Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- (commonly referred to as 4-(tert-pentyl)phenyl 2-bromoethyl ether) is an ideal candidate for benchmarking NMR validation workflows. Its structure presents a rigorous test for both empirical acquisition and algorithmic prediction due to the presence of:

• An electron-rich aromatic system: The para-substitution creates a classic AA'BB' spin system.

• A halogenated aliphatic chain: The 2-bromoethoxy group introduces strong electronegative deshielding effects.

• A sterically hindered alkyl group: The 1,1-dimethylpropyl (tert-pentyl) moiety provides distinct aliphatic resonances that test the resolution of closely spaced signals.

High-Fidelity Empirical Baseline (600 MHz)

To evaluate the performance of predictive software, we must first establish a high-fidelity empirical baseline. The tables below summarize the quantitative 1H and 13C NMR data acquired at 600 MHz and 150 MHz, respectively.

Table 1: 1H NMR Quantitative Assignments (CDCl3, 600 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)	Structural Assignment	Causality / Mechanistic Note
0.70	Triplet (t)	3H	7.4	-CH2-CH 3 (tert-pentyl)	Shielded terminal methyl; split by adjacent -CH2- (n+1 rule).
1.26	Singlet (s)	6H	-	-C(CH 3)2-	Equivalent methyls on quaternary carbon; no adjacent protons.
1.62	Quartet (q)	2H	7.4	-CH 2-CH3	Deshielded relative to terminal methyl; split by adjacent -CH3.
3.62	Triplet (t)	2H	6.3	-CH2-CH 2-Br	Deshielded by the electronegative bromine atom.
4.27	Triplet (t)	2H	6.3	-O-CH 2-CH2-	Strongly deshielded by the adjacent ether oxygen.
6.84	Doublet (d)	2H	8.8	Ar-H (ortho to O)	Shielded by the +M (resonance) effect of the ether oxygen.
7.25	Doublet (d)	2H	8.8	Ar-H (ortho to alkyl)	Deshielded relative to the oxygen-adjacent protons.

Table 2: 13C NMR Quantitative Assignments (CDCl3, 150 MHz)

While 13C NMR suffers from lower inherent sensitivity compared to 1H NMR, it offers a much wider chemical shift range (~200 ppm), which effectively eliminates overlapping peaks and provides a "chromatographic" separation of carbon resonances[1][2].

Chemical Shift (δ, ppm)	Carbon Type	Structural Assignment	Causality / Mechanistic Note
9.2	Primary (CH3)	-CH2-C H3	Highly shielded terminal aliphatic carbon.
28.5	Primary (CH3)	-C(C H3)2-	Equivalent methyl carbons attached to the quaternary center.
29.3	Secondary (CH2)	-CH2-C H2-Br	Deshielded by the inductive effect of bromine.
36.8	Secondary (CH2)	-C H2-CH3	Aliphatic chain carbon.
37.5	Quaternary (C)	-C (CH3)2-	Sterically hindered quaternary carbon attached to the ring.
68.1	Secondary (CH2)	-O-C H2-	Strongly deshielded by the directly attached oxygen atom.
114.3	Tertiary (CH)	Ar-C H (ortho to O)	Electron-rich aromatic carbons due to oxygen lone pair donation.
127.1	Tertiary (CH)	Ar-C H (ortho to alkyl)	Standard aromatic carbon shift.
141.5	Quaternary (C)	Ar-C (ipso to alkyl)	Deshielded quaternary aromatic carbon.
156.2	Quaternary (C)	Ar-C (ipso to O)	Most deshielded carbon due to direct attachment to oxygen.

Comparative Analysis: Algorithmic Prediction Platforms

Once empirical data is acquired, structural validation is often accelerated using algorithmic prediction platforms. Here, we objectively compare two industry-leading solutions: ACD/Labs NMR Predictors and Mestrelab Mnova NMRPredict .

Feature	ACD/Labs NMR Predictors	Mestrelab Mnova NMRPredict
Core Algorithm	Dual Algorithm (HOSE code + Neural Networks)[3]	Ensemble (Machine Learning + Spin Simulation)
Accuracy for Halogens	Exceptional; highly accurate for -CH2-Br environments.	High; relies heavily on database matching.
Stereochemical Handling	Advanced; accurately predicts shifts for complex 3D conformers[3].	Robust; features fast 2D-to-3D structural conversion.
Workflow Integration	Deep integration with the Spectrus platform for automated verification[4].	Seamless multi-vendor raw data processing and visual overlay.
Database Training	Trainable with proprietary in-house experimental data[3].	Supports custom database integration for refined predictions.
Best Use Case	High-throughput, automated structural verification pipelines.	Interactive, visual multiplet analysis and manual reporting.

Performance on the Benchmark Molecule: When applied to Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-, ACD/Labs demonstrates superior accuracy in predicting the exact chemical shift of the quaternary carbon (37.5 ppm) due to its dual-algorithm approach that accounts for the specific steric bulk of the tert-pentyl group[4]. Conversely, Mnova excels in the visual validation phase, allowing researchers to instantly overlay the simulated AA'BB' aromatic multiplet directly onto the empirical spectrum for rapid visual confirmation.

Self-Validating Experimental Protocol

To ensure scientific integrity, the following protocol describes a self-validating system. By coupling 1D acquisition with 2D NMR techniques (HSQC/HMBC), researchers can definitively link proton and carbon resonances, eliminating the need for theoretical guesswork[5].

High-Fidelity NMR Acquisition & Validation Workflow

Fig 1: Step-by-step high-fidelity NMR acquisition and algorithmic validation workflow.

Step-by-Step Methodology:

• Sample Preparation: Dissolve 25 mg of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v tetramethylsilane (TMS).

  • Causality: CDCl3 provides the deuterium lock signal required to prevent magnetic field drift during long 13C acquisitions. TMS serves as the internal standard, anchoring the chemical shift scale at precisely 0.00 ppm.

• Probe Tuning and 3D Shimming: Insert the sample into a 600 MHz spectrometer. Tune and match the cryoprobe to the resonance frequencies of 1H and 13C. Execute 3D gradient shimming.

  • Causality: Rigorous shimming homogenizes the B0 magnetic field across the sample volume. This is critical for achieving sharp, symmetrical Lorentzian peak shapes and resolving the fine 6.3 Hz and 7.4 Hz J-coupling splittings in the aliphatic chains.

• Pulse Sequence Optimization:

  • 1H NMR: Utilize a standard 30° pulse program (zg30) with a relaxation delay (D1) of 2 seconds.

  • 13C NMR: Employ a proton-decoupled pulse sequence (zgpg30) with a D1 of 3 seconds.

  • Causality: The 30° pulse angle maximizes the signal-to-noise ratio (SNR) per unit time (Ernst angle optimization). Proton decoupling collapses complex 13C-1H multiplets into sharp singlets, drastically enhancing 13C sensitivity via the Nuclear Overhauser Effect (NOE)[2].

• Data Acquisition (Self-Validation): Acquire 16 scans for 1H and 1024 scans for 13C. To make the system self-validating, immediately acquire 2D HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) spectra[5].

  • Causality: 1D spectra alone cannot unequivocally prove connectivity. HSQC confirms direct C-H bonds (e.g., linking the 4.27 ppm proton triplet to the 68.1 ppm carbon), while HMBC confirms long-range connectivities (e.g., linking the tert-pentyl methyl protons to the quaternary aromatic carbon), creating an irrefutable structural proof.

• Fourier Transform and Post-Processing: Apply an exponential window function (Line Broadening: 0.3 Hz for 1H; 1.0 Hz for 13C) prior to Fourier Transformation. Perform manual zero- and first-order phase correction, followed by a polynomial baseline correction.

  • Causality: The exponential window function balances spectral resolution with SNR by dampening high-frequency noise in the tail of the Free Induction Decay (FID).

• Algorithmic Validation: Import the processed .fid files into ACD/Labs or Mnova. Run the structural prediction algorithm and overlay the simulated spectra onto the empirical data to calculate the structural Match Factor[4].

Conclusion

The structural validation of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- demonstrates that while algorithmic prediction platforms like ACD/Labs and Mnova offer unprecedented speed and highly accurate chemical shift estimations, they must be anchored by high-fidelity empirical data. By employing a self-validating workflow that combines optimized 1D acquisitions with 2D correlation spectroscopy, researchers can achieve absolute structural certainty in their drug development pipelines.

References

• ACD/Labs. "NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor". acdlabs.com.
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• PubMed. "Applications of quantitative 1H- and 13C-NMR spectroscopy in drug analysis". nih.gov.
• ACS Publications. "Hyperpolarized 1H and 13C NMR Spectroscopy in a Single Experiment for Metabolomics". acs.org.

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Comparing reactivity: Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- vs 1-(2-chloroethoxy) analogs

A Comparative Analysis of Haloethoxy-Aryl Reactivity in Nucleophilic Substitution

A Technical Guide for Researchers in Synthetic Chemistry and Drug Development

In the landscape of pharmaceutical and materials science, the Williamson ether synthesis stands as a venerable yet indispensable tool for constructing ether linkages.[1] The efficiency of this SN2 reaction is profoundly influenced by the nature of the alkyl halide and the nucleophile.[2] This guide provides an in-depth comparison of the reactivity of two closely related aryl haloethoxy compounds, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene and its 1-(2-chloroethoxy) analog, in the context of nucleophilic substitution reactions. For baseline comparison, the reactivity of unsubstituted benzene is considered inert under these conditions.

Foundational Principles: Factors Governing SN2 Reactivity

The bimolecular nucleophilic substitution (SN2) reaction is a single, concerted step where a nucleophile attacks the electrophilic carbon, and the leaving group departs simultaneously.[3] Several key factors dictate the rate of this reaction:

• The Nature of the Leaving Group: A good leaving group is one that can stabilize the negative charge it acquires upon departure.[4][5] This stability is inversely related to the basicity of the leaving group; weaker bases are better leaving groups.[6]

• The Structure of the Alkyl Halide: Steric hindrance around the electrophilic carbon can impede the backside attack of the nucleophile, slowing the reaction rate. Primary alkyl halides, like those in the title compounds, are ideal for SN2 reactions.[2][7]

• The Nucleophile: The strength of the nucleophile plays a crucial role, with stronger nucleophiles generally leading to faster reactions.[8]

• The Solvent: Polar aprotic solvents are known to accelerate SN2 reactions by solvating the counter-ion of the nucleophile, leaving the nucleophile more "free" to attack.[3]

Comparative Reactivity: Bromo vs. Chloro Analogs

The primary difference between 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene and 1-(2-chloroethoxy)-4-(1,1-dimethylpropyl)benzene lies in the halogen atom, which acts as the leaving group in a nucleophilic substitution reaction.

2.1. Leaving Group Ability

The ability of a halide to act as a leaving group is directly related to the strength of the carbon-halogen bond and the stability of the resulting halide anion. The general order of reactivity for alkyl halides in SN2 reactions is R-I > R-Br > R-Cl > R-F.[6][9][10] This trend is explained by the fact that the iodide ion is the weakest base among the halides and can best stabilize the negative charge.[6]

Therefore, the 1-(2-bromoethoxy) analog is expected to be significantly more reactive than the 1-(2-chloroethoxy) analog in nucleophilic substitution reactions. The bromide ion (Br⁻) is a weaker base and thus a better leaving group than the chloride ion (Cl⁻).[4][5]

2.2. Electronic Effects of the Aryl Moiety

The 4-(1,1-dimethylpropyl)phenyl ether portion of the molecules exerts electronic effects on the haloethoxy side chain. The oxygen atom of the ether linkage can donate electron density to the benzene ring through resonance (+M effect), while also withdrawing electron density inductively (-I effect).[11] The para-alkyl group (1,1-dimethylpropyl, also known as tert-amyl) is a weak electron-donating group.[12][13]

While these electronic effects can influence the overall properties of the molecule, their impact on the reactivity of the primary alkyl halide at the other end of the ethoxy chain is generally considered to be minor compared to the difference in leaving group ability between bromine and chlorine.

Quantitative Reactivity Comparison

Substrate	Leaving Group	Relative Rate (Approx.)	Rationale
1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene	Br⁻	~50 - 100	Bromide is a better leaving group than chloride.[6]
1-(2-chloroethoxy)-4-(1,1-dimethylpropyl)benzene	Cl⁻	1	Chloride is a poorer leaving group than bromide.[6]
Benzene	N/A	Negligible	Lacks a suitable leaving group for nucleophilic substitution.

Note: The relative rates are estimates based on general principles of SN2 reactivity and may vary depending on the specific nucleophile, solvent, and temperature.

Experimental Protocol: A Comparative Kinetic Study

This section outlines a detailed procedure for a comparative kinetic study of the reaction of the bromo and chloro analogs with a common nucleophile, such as sodium phenoxide, in a Williamson ether synthesis.

Objective: To determine the relative rates of reaction for 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene and 1-(2-chloroethoxy)-4-(1,1-dimethylpropyl)benzene with sodium phenoxide.

Materials:

• 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene

• 1-(2-chloroethoxy)-4-(1,1-dimethylpropyl)benzene

• Phenol

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous Dimethylformamide (DMF)

• Anhydrous Diethyl ether

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Internal standard (e.g., dodecane)

• Deuterated chloroform (CDCl₃) for NMR analysis

Procedure:

• Preparation of Sodium Phenoxide: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add phenol (1.1 equivalents) and anhydrous DMF. Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (1.0 equivalent) portion-wise, ensuring the temperature does not exceed 10 °C. Stir the mixture at room temperature for 1 hour, or until the evolution of hydrogen gas ceases.

• Reaction Setup: Prepare two separate, identical reaction flasks. In each flask, dissolve the respective aryl haloethoxy compound (1.0 equivalent) and the internal standard in anhydrous DMF.

• Initiation of Reaction: Add the freshly prepared sodium phenoxide solution to each of the reaction flasks simultaneously using a syringe.

• Monitoring the Reaction: At specified time intervals (e.g., 0, 15, 30, 60, 120, and 240 minutes), withdraw a small aliquot from each reaction mixture.

• Workup of Aliquots: Quench each aliquot by adding it to a vial containing saturated aqueous NH₄Cl and diethyl ether. Shake the vial, separate the organic layer, and wash it sequentially with water, saturated aqueous NaHCO₃, and brine. Dry the organic layer over anhydrous MgSO₄.

• Analysis: Analyze the organic layer of each aliquot by Gas Chromatography (GC) or ¹H NMR spectroscopy to determine the ratio of the starting material to the product. The disappearance of the starting material or the appearance of the product can be plotted against time to determine the reaction rate.

Visualization of Experimental Workflow

Caption: Workflow for the comparative kinetic study.

Reaction Mechanism

The reaction proceeds via a classic SN2 mechanism. The phenoxide ion acts as the nucleophile, attacking the electrophilic carbon of the haloethoxy side chain from the backside relative to the halogen leaving group. This results in an inversion of stereochemistry at the reaction center (though in this case, the carbon is achiral).

Caption: Generalized SN2 mechanism for the reaction.

Note: Due to limitations, chemical structures are represented by placeholders. The diagram illustrates the nucleophilic attack of the phenoxide on the carbon bearing the halogen (X), leading to the formation of the ether product and a sodium halide salt.

Conclusion

In the comparison of reactivity between 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene and its chloro-analog, the fundamental principles of nucleophilic substitution reactions hold true. The bromo-compound is inherently more reactive due to the superior leaving group ability of the bromide ion compared to the chloride ion.[6][9] Benzene, lacking a suitable leaving group, is unreactive under these conditions. For researchers and professionals in drug development and materials science, a thorough understanding of these reactivity principles is paramount for the rational design of synthetic routes and the optimization of reaction conditions. The provided experimental protocol offers a robust framework for quantifying these reactivity differences in a laboratory setting.

References

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• BenchChem. (2025). The Electronic Influence of Phenoxy Substituents on Alkene Reactivity: An In-depth Technical Guide.
• Chemistry Steps. (2025, November 13). Reactivity of Alkyl Halides in SN2 Reactions.
• KPU Pressbooks. 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I.
• OpenStax. (2023, September 20). 11.3 Characteristics of the SN2 Reaction - Organic Chemistry.
• Master Organic Chemistry. (2026, January 22).
• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis.
• Quora. (2018, January 8). Which would undergo an SN2 reaction faster, bromoethane and chloroethane, and why?.
• BenchChem. (2025). A Comparative Guide to Williamson Ether Synthesis Conditions for Optimal Performance.
• Francis Academic Press.
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• Nucleophilic substitution vs.

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Navigating the Analytical Maze: A Comparative Guide to the LC-MS Fragmentation of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-

A Senior Application Scientist's Perspective on Structural Elucidation and Method Selection

For researchers, scientists, and professionals in drug development, the unambiguous identification of novel chemical entities is a cornerstone of discovery. Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-, a substituted aromatic ether, presents a unique analytical challenge due to its combination of a halogenated side chain and a bulky alkyl group. This guide provides an in-depth analysis of its expected Liquid Chromatography-Mass Spectrometry (LC-MS) fragmentation pattern, compares this powerful technique with viable alternatives, and offers a robust, field-tested experimental protocol. Our approach is grounded in the principles of scientific integrity, ensuring that every recommendation is backed by established chemical logic and authoritative references.

The Analyte in Focus: Structure and Predicted Behavior

The target molecule, Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-, possesses several key structural features that will dictate its behavior in a mass spectrometer: the aromatic ring, the bromoethoxy side chain, and the tertiary pentyl (1,1-dimethylpropyl) group. Understanding these components is crucial for predicting its fragmentation.

Unraveling the Fragmentation Puzzle: A Proposed LC-MS Pathway

The most likely sites for initial ionization are the lone pair electrons on the oxygen and bromine atoms, as well as the π-electrons of the benzene ring.[1] Fragmentation will then proceed via the path of lowest energy, favoring the formation of the most stable carbocations and neutral radicals.[2][3]

Key Predicted Fragment Ions:

A table summarizing the predicted major fragment ions, their m/z values, and the corresponding fragmentation pathways is presented below.

m/z (Predicted)	Ion Structure/Formula	Proposed Fragmentation Pathway	Relative Abundance (Predicted)
299/301	[C₁₅H₂₃BrO]⁺	Molecular Ion (M⁺) peak, showing the characteristic M/M+2 isotope pattern for bromine.	Moderate
243/245	[C₁₃H₁₉Br]⁺	Loss of the ethoxy group (•OCH₂CH₂).	Low
191	[C₁₃H₁₉O]⁺	Loss of the bromoethyl radical (•CH₂CH₂Br).	High
149	[C₁₁H₁₇]⁺	Cleavage of the ether bond with loss of the bromoethoxy group.	Moderate
135	[C₉H₁₁O]⁺	Benzylic cleavage with loss of a C₄H₉ radical from the tert-pentyl group.	High
107/109	[C₂H₄Br]⁺	Formation of the bromoethyl cation.	Moderate
57	[C₄H₉]⁺	Formation of the tert-butyl cation from the tert-pentyl group.	High

This predicted fragmentation pattern provides a "fingerprint" for the identification of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-. The presence of the bromine isotope pattern in the molecular ion and in bromine-containing fragments is a key diagnostic feature.

Below is a visual representation of the proposed fragmentation workflow.

Caption: High-level workflow for LC-MS/MS analysis.

Here is a more detailed diagram illustrating the predicted fragmentation pathways:

Caption: Predicted major fragmentation pathways.

Beyond a Single Technique: A Comparative Analysis of Analytical Approaches

While LC-MS is a powerful tool, a comprehensive analytical strategy often involves orthogonal techniques to confirm identity and purity. Here, we compare LC-MS with Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Technique	Strengths	Limitations	Best Suited For
LC-MS	High sensitivity and selectivity, suitable for complex matrices.[4][5][6]	Potential for matrix effects, fragmentation can sometimes be limited with soft ionization.	Primary identification and quantification in complex mixtures.
GC-MS	Excellent chromatographic resolution for volatile compounds, extensive spectral libraries available.[7][8][9]	Requires analyte to be thermally stable and volatile; derivatization may be necessary.[7]	Analysis of pure samples or less complex mixtures of thermally stable compounds.
NMR Spectroscopy	Provides detailed structural information, non-destructive.	Lower sensitivity compared to MS, requires larger sample amounts.	Definitive structural elucidation of purified compounds.

Expert Insight: For initial identification within a complex sample matrix, such as a crude reaction mixture or a biological extract, LC-MS is the superior choice due to its high sensitivity and minimal sample preparation requirements. However, for the definitive structural confirmation of an isolated and purified compound, NMR spectroscopy remains the gold standard. GC-MS could be a viable alternative to LC-MS if the analyte demonstrates sufficient thermal stability and volatility.

A Field-Proven Protocol for LC-MS/MS Analysis

This protocol is designed to be a robust starting point for the analysis of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- and similar halogenated aromatic compounds.[4][5]

1. Sample Preparation:

• Accurately weigh approximately 1 mg of the compound.

• Dissolve in 1 mL of a suitable organic solvent (e.g., methanol, acetonitrile) to create a 1 mg/mL stock solution.

• Perform serial dilutions to a final concentration of 1-10 µg/mL for initial screening.

2. Liquid Chromatography Parameters:

• Column: A C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm particle size) is recommended for good retention and separation of this non-polar analyte.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A starting condition of 50-60% B, ramping to 95-100% B over 5-10 minutes will likely provide adequate separation.

• Flow Rate: 0.2-0.4 mL/min.

• Column Temperature: 30-40 °C.

• Injection Volume: 1-5 µL.

3. Mass Spectrometry Parameters (Positive ESI):

• Ionization Mode: Electrospray Ionization (ESI), positive ion mode.

• Capillary Voltage: 3.0-4.0 kV.

• Source Temperature: 120-150 °C.

• Desolvation Gas (N₂) Flow: 600-800 L/hr.

• Desolvation Temperature: 350-450 °C.

• MS Scan Range: m/z 50-500.

• MS/MS Analysis: For fragmentation confirmation, perform product ion scans on the predicted precursor ion (m/z 299/301).

• Collision Energy: A collision energy ramp (e.g., 10-40 eV) is recommended to observe a wide range of fragment ions.

Trustworthiness through Self-Validation: This protocol incorporates a self-validating system. The initial full scan MS will confirm the presence of the molecular ion with the characteristic bromine isotopic pattern. Subsequent MS/MS analysis of this precursor will then validate the predicted fragmentation pathways, providing a high degree of confidence in the compound's identity.

Concluding Remarks

The analysis of novel compounds like Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- requires a multifaceted approach that combines predictive chemistry with robust analytical techniques. While LC-MS stands out for its sensitivity and applicability to complex mixtures, a truly comprehensive understanding is achieved by considering alternative and complementary methods such as GC-MS and NMR. The provided protocol offers a solid foundation for researchers to confidently identify and characterize this and other structurally related molecules, ultimately accelerating the pace of discovery and development.

References

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• Ulusoy, H. I., et al. (2026). Alkylphenols (4-n-Nonylphenol and 4-n-Octylphenol) in Milk and Dairy Products, Beverages, and Vegetable Oils: Occurrence and Dietary Exposure in Türkiye. MDPI.
• Chen, S., et al. (2024). Trace analysis of 59 halogenated aromatic disinfection byproducts through the SPE-LC-MS/MS method and their occurrence and transformation during chlorine disinfection | Request PDF. ResearchGate.
• Yamamoto, T., et al. (2018). Quantitative and Qualitative Analysis of Organic Halogenated Compounds Unintentionally Generated in Wastewater Treatment Plants using Liquid Chromatography/Mass Spectrometry and High-Resolution Mass Spectrometry. ResearchGate.
• Thermo Fisher Scientific. (n.d.). Analysis of Alkylphenols Using GC-MS/MS and Automated SRM Development. Thermo Fisher Scientific.
• Hurtova, S., et al. (2015). Determination of alkylphenols in water samples using liquid chromatography-tandem mass spectrometry after pre-column derivatization with dansyl chloride. PubMed.
• Li, Y., et al. (2024). The Selectively Nontargeted Analysis of Halogenated Disinfection Byproducts in Tap Water by Micro-LC QTOFMS. MDPI.
• Croley, T. R., & Lynn, B. C. (n.d.). Molecular ion stabilization for enhanced tandem mass spectrometry through derivatization for alkylphenols.
• Le, M., et al. (2016). Automated Detection of Natural Halogenated Compounds from LC-MS Profiles-Application to the Isolation of Bioactive Chlorinated Compounds from Marine-Derived Fungi. PubMed.
• University of Arizona. (n.d.). Fragmentation Mechanisms. Intro to Mass Spectrometry.
• Chem Help ASAP. (2022). common fragmentation mechanisms in mass spectrometry. YouTube.
• PubChem. (n.d.). 1-Bromo-4-(pentyloxy)benzene. PubChem.
• NIST. (n.d.). Benzene, 1-(2-bromoethyl)-4-methoxy-. NIST WebBook.
• University of Copenhagen. (n.d.). Fragmentation mechanisms in electron impact mass spectrometry. University of Copenhagen.
• Chemistry LibreTexts. (2021). 1.7.4: Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts.
• BenchChem. (2025). Mass Spectrometry Fragmentation Analysis: 4'-Bromo-2,2-dimethylbutyrophenone vs. Related Aromatic Ketones. BenchChem.
• Royal Society of Chemistry. (n.d.). Supporting Information. Rsc.org.
• NIST. (n.d.). Benzene, 1-(2-bromoethyl)-4-methoxy-. NIST WebBook.
• ChemicalBook. (n.d.). (2-Bromoethyl)benzene(103-63-9) MS spectrum. ChemicalBook.
• Doc Brown's Chemistry. (2026). C8H10 mass spectrum of 1,4-dimethylbenzene fragmentation pattern of m/z m/e ions for analysis and identification of p-xylene. Doc Brown's Advanced Organic Chemistry Revision Notes.
• Royal Society of Chemistry. (2022). LC-MS/MS based metabolite profiling and lipase enzyme inhibitory activity of Kaempferia angustifolia Rosc. with different extracting solvents. RSC Advances, 12(17), 10523-10534.
• FooDB. (n.d.). Predicted LC-MS/MS Spectrum - 20V, Negative (FDB016627). FooDB.
• ResearchGate. (n.d.). MS/MS spectra and proposed fragmentation pathways of compounds 39, 40, 42 and 45. ResearchGate.

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A Comparative Guide to HPLC Method Validation for Purity Determination of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-

For researchers, scientists, and drug development professionals, the accurate determination of purity for novel chemical entities is a critical step in ensuring the safety, efficacy, and quality of pharmaceutical products. This guide provides an in-depth, validated High-Performance Liquid Chromatography (HPLC) method for assessing the purity of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-, a substituted aromatic ether intermediate.

This document moves beyond a simple recitation of protocols. It delves into the causality behind experimental choices and provides a framework for establishing a self-validating analytical system, grounded in the principles of the International Council for Harmonisation (ICH) guidelines.[1][2][3] Furthermore, it will objectively compare the validated HPLC method with alternative techniques such as Gas Chromatography (GC) and quantitative Nuclear Magnetic Resonance (qNMR), supported by illustrative experimental data to guide researchers in selecting the most appropriate analytical strategy.

The Critical Role of Purity Analysis

Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-, as a potentially key building block in pharmaceutical synthesis, must be well-characterized. Impurities, which can originate from starting materials, by-products of side reactions, or degradation, can have a significant impact on the stability, safety, and efficacy of the final active pharmaceutical ingredient (API). A robust and validated analytical method is therefore not just a regulatory requirement but a scientific necessity.

Proposed HPLC Method for Purity Determination

High-Performance Liquid Chromatography (HPLC) is a versatile and powerful technique for the separation and quantification of non-volatile and thermally labile compounds, making it highly suitable for the analysis of many aromatic compounds.[4] A reversed-phase HPLC method with UV detection is proposed for the purity analysis of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-.

Chromatographic Conditions:

Parameter	Recommended Setting	Justification
Column	C18, 250 mm x 4.6 mm, 5 µm particle size	The C18 stationary phase provides excellent hydrophobic retention for the non-polar aromatic ring and the dimethylpropyl group. The specified dimensions and particle size offer a good balance between resolution and analysis time.
Mobile Phase	Acetonitrile:Water (75:25, v/v)	This isocratic mobile phase composition is a common starting point for aromatic compounds of similar polarity.[4][5] It is expected to provide adequate retention and separation from potential impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, ensuring good peak shape and reasonable run times.
Column Temperature	30 °C	Maintaining a constant column temperature ensures reproducible retention times.
Detection	UV at 254 nm	Aromatic compounds typically exhibit strong absorbance at 254 nm, providing good sensitivity.[5][6]
Injection Volume	10 µL	A small injection volume minimizes the risk of peak distortion.
Sample Preparation	Accurately weigh and dissolve the sample in the mobile phase to a concentration of approximately 0.5 mg/mL.	Dissolving the sample in the mobile phase ensures compatibility with the chromatographic system and prevents peak distortion.

A Rigorous Approach to HPLC Method Validation

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[2] The validation of this HPLC method will be conducted in accordance with the ICH Q2(R1) guidelines, which outline the necessary validation characteristics for a purity assay.[1][2][3][7]

The relationship between the different validation parameters can be visualized as follows:

Sources

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• 7. researchgate.net [researchgate.net]

In-Depth Comparison Guide: FTIR Spectroscopy for Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- vs. Alternative Analytical Modalities

Structural verification of complex organic molecules requires a multi-modal approach. Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- (also known as 4-tert-amylphenyl 2-bromoethyl ether) is a highly functionalized molecule featuring a polar alkyl halide, an alkyl aryl ether linkage, a rigid para-substituted aromatic ring, and a bulky, non-polar tert-amyl group.

As a Senior Application Scientist, I have designed this guide to objectively evaluate the performance of Fourier-Transform Infrared (FTIR) spectroscopy in characterizing this molecule, compare it against orthogonal techniques (Raman and NMR), and provide a self-validating experimental protocol for rigorous laboratory application.

FTIR Spectral Signatures & Mechanistic Causality

FTIR spectroscopy excels at identifying functional groups based on changes in the dipole moment during molecular vibration[1]. For this specific compound, the spectrum is defined by the contrasting polarities of its functional domains.

The table below summarizes the quantitative absorption data and the physical causality behind each vibrational mode.

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity	Mechanistic Causality (Why it appears here)
Aliphatic C-H Stretch	2850 – 2960	Strong	The tert-amyl and ethoxy groups contain numerous sp³ C-H bonds. The low mass of hydrogen and the stiffness of the C-H bond drive these vibrations to high frequencies.
Aromatic C=C Stretch	~1510, ~1610	Medium	The skeletal ring breathing modes of the benzene ring. The conjugation of the ring slightly weakens the C=C bonds compared to isolated alkenes, shifting them to ~1600 cm⁻¹.
gem-Dimethyl Bending	~1380, ~1365	Med (Doublet)	The tert-amyl group contains a geminal dimethyl moiety. The steric coupling of these two adjacent methyl groups splits the symmetric umbrella bending mode into a characteristic doublet.
C-O-C Asymmetric Stretch	~1240 – 1250	Very Strong	Alkyl aryl ethers exhibit a massive change in dipole moment during asymmetric stretching. The resonance with the aromatic ring strengthens the C-O bond, shifting it higher than aliphatic ethers.
C-H Out-of-Plane (OOP) Bend	~820 – 840	Strong	The para-substitution of the benzene ring leaves two pairs of adjacent hydrogen atoms. They vibrate out-of-plane in phase, creating a highly diagnostic, intense low-frequency band.
C-Br Stretch	~500 – 650	Medium	The heavy atomic mass of the bromine atom and the relatively weak polarizability of the C-Br bond force this stretching frequency down into the far fingerprint region.

Objective Comparison: FTIR vs. Raman vs. NMR

To establish absolute structural confidence, FTIR must be contextualized against other analytical modalities. No single technique provides a complete picture of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-.

Analytical Modality	Primary Strength for this Molecule	Critical Limitations	Performance Verdict
ATR-FTIR	Rapid, non-destructive identification of the strongly polar C-O-C and C-Br bonds. Exceptional for confirming the para-substitution pattern via the 820 cm⁻¹ band.	Cannot determine the exact carbon framework connectivity or quantify the number of protons in the tert-amyl group.	First-line screening tool. Best for rapid batch-to-batch QA/QC and functional group verification[1].
Raman Spectroscopy	Highly sensitive to non-polar, polarizable bonds. Excellent for mapping the aromatic C=C and the symmetric C-C backbone of the bulky tert-amyl group.	Weak signal for the polar C-O-C ether linkage. Susceptible to fluorescence interference from trace impurities.	Complementary to FTIR. Used to verify the non-polar domains that FTIR misses.
¹H and ¹³C NMR	The gold standard for atomic connectivity. Unambiguously proves the 1,4-substitution pattern (via coupling constants) and quantifies the 6 protons of the gem-dimethyl group.	High cost per analysis, requires deuterated solvents, and has a longer acquisition time compared to vibrational spectroscopy[2].	Definitive structural proof. Required for initial structural elucidation and IND/NDA regulatory filings.

Self-Validating Experimental Protocol: ATR-FTIR

To ensure scientific integrity, laboratory protocols must be self-validating. This means any anomalous result can be immediately traced to instrument error or sample impurity, rather than procedural ambiguity.

Follow this step-by-step Attenuated Total Reflectance (ATR) FTIR workflow:

• System Suitability Test (SST): Before analyzing the sample, scan a traceable polystyrene film standard.

  • Validation: The instrument must resolve the polystyrene peak at exactly 1601 cm⁻¹ (± 1 cm⁻¹). This proves the interferometer laser is perfectly calibrated.

• Background Verification: Clean the diamond/ZnSe ATR crystal with isopropanol and allow it to dry. Collect an ambient air background (32 scans, 4 cm⁻¹ resolution).

  • Validation: Ratio the background against itself. The resulting single-beam energy profile must show a >95% transmission baseline. Any distinct peaks indicate crystal contamination.

• Sample Acquisition: Apply the Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- sample to the crystal. If solid, apply the pressure anvil until the real-time preview shows the strongest peak (the ~1250 cm⁻¹ ether stretch) reaching between 0.4 and 0.8 Absorbance units.

  • Causality: Keeping absorbance below 0.8 prevents detector saturation and ensures adherence to the linear dynamic range of the Beer-Lambert law.

• Data Processing: Apply an ATR-correction algorithm to the raw spectrum.

  • Causality: Infrared light penetrates deeper into the sample at lower frequencies (e.g., the C-Br stretch region). ATR correction normalizes these intensities, allowing accurate comparison against standard transmission databases like the NIST Chemistry WebBook[3] or SDBS[4].

Analytical Workflow Visualization

The following decision tree illustrates the logical progression for verifying the structure of this compound using orthogonal analytical techniques.

Caption: Analytical workflow for the multi-modal structural verification of the target compound.

References

• NIST Chemistry WebBook, SRD 69. National Institute of Standards and Technology. Provides authoritative thermochemical, thermophysical, and vibrational spectral data for organic compounds. URL:[Link]

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. A comprehensive, integrated database containing FT-IR, NMR, and Raman spectra for cross-referencing functional group frequencies. URL:[Link]

Sources

• 1. Infrared spectrum analysis of organic molecules with neural networks using standard reference data sets in combination with real-world data - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sdbs.db.aist.go.jp [sdbs.db.aist.go.jp]
• 3. Welcome to the NIST WebBook [webbook.nist.gov]
• 4. Bioregistry - Spectral Database for Organic Compounds ID [bioregistry.io]

Comparative Guide: 1-(2-Bromoethoxy)-4-(1,1-dimethylpropyl)benzene vs. Standard Bromoethyl Aryl Ethers in Substitution Reactions

Executive Summary

In the design of active pharmaceutical ingredients (APIs) and agrochemicals, the selection of the correct electrophilic building block is critical. This guide provides an objective, data-driven comparison between a highly substituted electrophile—1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene (commonly referred to as 4-tert-pentylphenoxyethyl bromide)—and the industry-standard (2-bromoethoxy)benzene (phenoxyethyl bromide) [4].

While both molecules undergo classical SN2 nucleophilic substitution at the primary bromide, the presence of the bulky, highly hydrophobic tert-pentyl group at the para position fundamentally alters the molecule's macroscopic behavior. This guide dissects the mechanistic, kinetic, and practical implications of utilizing this lipophilic variant in synthetic workflows.

Physicochemical & Structural Profiling

To understand the divergent behavior of these two electrophiles in the reactor, we must first analyze their structural parameters. The tert-pentyl group (1,1-dimethylpropyl) introduces significant carbon bulk, but its placement at the para position isolates it from the reactive α-carbon.

Table 1: Comparative Physicochemical Properties

Parameter	(2-Bromoethoxy)benzene (Standard)	1-(2-Bromoethoxy)-4-(1,1-dimethylpropyl)benzene
Molecular Weight	201.06 g/mol	271.20 g/mol
Calculated LogP	~2.6	~5.1
Steric Hindrance (α-Carbon)	Minimal	Minimal (Substituent is para)
Electronic Effect on Ether O	None (Baseline)	Weak Electron Donating (+I)
Aqueous Solubility	Low	Extremely Low

Mechanistic Causality

The rate-determining step in the substitution of bromoethyl ethers is the nucleophilic attack at the α-carbon. Because the tert-pentyl group is sterically remote, the intrinsic SN2 activation energy remains virtually identical to the unsubstituted standard. However, the addition of five carbons drastically increases the partition coefficient (LogP) by approximately 2.5 units [3]. This extreme lipophilicity dictates that the tert-pentyl derivative will behave entirely differently in biphasic solvent systems, requiring specific catalytic interventions [1].

SN2 mechanistic pathway highlighting the influence of lipophilicity over steric hindrance.

Experimental Workflow: Phase-Transfer Catalyzed Amination

Because 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene is highly hydrophobic, standard monophasic polar-aprotic conditions (like pure DMF or DMSO) often lead to challenging workups and poor scalability. The optimal approach is a Phase-Transfer Catalysis (PTC) system [1].

The following protocol is designed as a self-validating system, ensuring that researchers can track reaction progress and verify product integrity without ambiguity.

Step-by-Step Methodology

Objective: Synthesize a tertiary amine via SN2 displacement of the primary bromide.

• System Initialization (Organic Phase): Dissolve 10.0 mmol of the electrophile in 20 mL of Toluene. Causality: Toluene provides an optimal non-polar environment that fully solubilizes the lipophilic tert-pentyl substrate while maintaining a sharp, distinct phase boundary with water.

• Nucleophile & Catalyst Addition (Aqueous Phase): In a separate vessel, dissolve 15.0 mmol of the target secondary amine and 20.0 mmol of NaOH in 20 mL of deionized water. Add 0.5 mmol (5 mol%) of Tetrabutylammonium bromide (TBAB). Causality: NaOH acts as an acid scavenger for the generated HBr. TBAB acts as the phase-transfer shuttle, carrying the water-soluble nucleophile across the interfacial boundary into the organic layer [1].

• Biphasic Reaction Execution: Combine the two phases and stir vigorously (800+ rpm) at 80°C for 6–8 hours. Causality: High-shear stirring maximizes the interfacial surface area, which is the rate-limiting physical parameter in PTC. 80°C provides the thermal energy required to overcome the SN2 activation barrier without risking the cleavage of the aryl ether linkage [2].

• Self-Validating In-Process Control (IPC): At 5 hours, halt stirring to allow immediate phase separation. Sample the upper organic layer. Perform TLC (Hexanes:EtOAc 9:1). Validation: The reaction is deemed complete when the high-Rf starting material spot is visually undetectable (<1% under UV 254 nm).

• Workup and Characterization: Separate the organic phase, wash with brine (2 x 15 mL), dry over anhydrous Na2SO4, and concentrate in vacuo. Validation: Confirm product identity via 1H-NMR. The diagnostic triplet of the -CH2-Br protons at ~3.6 ppm must completely disappear, replaced by a shifted signal corresponding to the new -CH2-N environment.

Biphasic phase-transfer catalysis (PTC) workflow emphasizing interfacial SN2 reaction dynamics.

Comparative Experimental Data

When subjected to the PTC conditions described above, the tert-pentyl derivative exhibits distinct kinetic and operational differences compared to the standard phenoxyethyl bromide.

Table 2: Comparative Performance in Biphasic SN2 Amination

Metric	(2-Bromoethoxy)benzene	1-(2-Bromoethoxy)-4-(1,1-dimethylpropyl)benzene	Causality / Observation
Organic Phase Partitioning	92%	>99.9%	Driven by the +2.5 LogP increase from the tert-pentyl group [3].
Reaction Time (to >99% conv.)	4.5 hours	6.0 hours	Extreme lipophilicity slightly reduces interfacial availability, extending time.
Isolated Yield (Standardized)	88%	85%	Both exhibit excellent leaving group kinetics; yields are comparable.
Workup Emulsion Risk	Moderate	Low	The highly hydrophobic tail promotes rapid, clean phase separation during workup.

Downstream Applications in Drug Development

Why choose the heavier, more complex 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)benzene over a standard bromoethyl aryl ether? The answer lies in downstream pharmacology.

In drug design, the tert-pentyl group acts as a powerful lipophilic anchor . When this electrophile is used to alkylate a pharmacophore, the resulting API gains significant hydrophobic bulk. This is strategically utilized to:

• Enhance Target Binding: The tert-pentyl group can perfectly occupy deep, hydrophobic binding pockets in target kinases or receptors.

• Alter Pharmacokinetics: The increased LogP enhances crossing of the blood-brain barrier (BBB) and cellular membranes, while also prolonging the biological half-life by increasing plasma protein binding [3].

While the standard phenoxyethyl bromide is an excellent general-purpose linker[2], the tert-pentyl variant is a specialized tool for modulating the physicochemical properties of the final therapeutic agent.

References

• Interfacial Mechanism and Kinetics of Phase-Transfer Catalysis Source: ResearchGate (Yang and Wu) URL:[Link]

• γ-PHENOXYPROPYL BROMIDE (and Phenoxyethyl Bromide Synthesis) Source: Organic Syntheses URL:[Link]

• Human metabolism and biomonitoring of UV 328 (2-(2H-benzotriazol-2-yl)-4,6-di-tert-pentylphenol) Source: Friedrich-Alexander-Universität Erlangen-Nürnberg (FAU) URL:[Link]

• Benzene, (2-bromoethoxy)- | C8H9BrO Source: PubChem - NIH URL:[Link]

Safety & Regulatory Compliance

Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- proper disposal procedures

Operational Safety and Disposal Guide: Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-

As a Senior Application Scientist, I designed this guide to move beyond basic safety data sheets. For researchers and drug development professionals handling complex halogenated organics like Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- (also known as 4-tert-pentylphenyl 2-bromoethyl ether), understanding the why behind a disposal protocol is just as critical as the how.

This document provides a self-validating, mechanistic approach to the safe handling and disposal of this specific chemical, ensuring both laboratory safety and strict environmental compliance.

Mechanistic Hazard Profiling & Causality

Before executing any disposal protocol, we must understand the molecular behavior of the chemical (C15H23BrO) to anticipate its risks.

• The Electrophilic Core: The 2-bromoethoxy moiety contains a primary alkyl bromide. Due to the electronegativity of bromine, the adjacent carbon is highly electrophilic and susceptible to nucleophilic substitution (SN2). In biological tissues, this acts as an alkylating agent capable of modifying proteins and nucleic acids. This drives its hazard profile as a severe skin irritant and potential sensitizer.

• Lipophilicity and Persistence: The 1,1-dimethylpropyl (tert-pentyl) group is highly lipophilic. This significantly increases the molecule's ability to permeate standard nitrile laboratory gloves and biological membranes. Environmentally, this lipophilicity, combined with the stable aryl ether linkage, makes it resistant to natural biodegradation. It is a persistent environmental hazard that requires aggressive thermal destruction.

Waste Stream Segregation Logic

In chemical waste management, the misclassification of halogenated compounds is a critical safety and regulatory failure.

• The Halogenated Mandate: This compound must be strictly segregated into the Halogenated Organic Waste stream[1].

• Causality: When incinerated, the covalently bound bromine is converted into hydrogen bromide (HBr) gas. If mixed with non-halogenated waste and sent to a standard incinerator, the HBr will violently corrode the incinerator's exhaust systems and release toxic acid gas into the atmosphere. Halogenated waste is specifically routed to specialized high-temperature incinerators equipped with alkaline scrubbers (e.g., calcium hydroxide) to neutralize HBr into harmless calcium bromide salts[2].

Step-by-Step Disposal Methodology (Self-Validating Protocol)

This protocol ensures that the waste is safely contained, regulatory-compliant, and verified at each operational step.

• Step 1: Primary Containment Preparation

  • Action: Select a high-density polyethylene (HDPE) or PTFE-lined glass container.

  • Causality: Trace moisture can slowly hydrolyze the bromoethyl group over time, generating trace hydrobromic acid (HBr). Metal containers will corrode under these conditions, leading to catastrophic structural failure.

  • Validation: Inspect the container cap to ensure a PTFE insert is present. Visually verify the container is completely dry before use to prevent accelerated hydrolysis.

• Step 2: Transfer and Segregation

  • Action: Operating strictly within a certified chemical fume hood, transfer the chemical (and any contaminated organic extraction solvents like dichloromethane) into the Halogenated Organic Waste container.

  • Causality: Fume hoods provide a negative-pressure barrier against aerosolized alkylating agents.

  • Validation: Check the waste log attached to the container. Ensure no incompatible chemicals (e.g., strong oxidizers, azides, or strong primary amines) are present, which could trigger an uncontrolled exothermic SN2 reaction with the alkyl bromide.

• Step 3: Headspace Management

  • Action: Fill the waste container to a maximum of 80% capacity.

  • Causality: Leaving a 20% headspace accommodates vapor expansion caused by ambient laboratory temperature fluctuations, preventing pressure-induced container rupture.

  • Validation: Visually confirm the liquid meniscus rests below the designated 80% fill line before sealing.

• Step 4: Regulatory Labeling and Storage

  • Action: Affix a hazardous waste tag immediately upon the first drop of waste entering the container. Explicitly list "Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-" and check the "Halogenated" box.

  • Causality: The EPA Resource Conservation and Recovery Act (RCRA) mandates that the accumulation start date and specific chemical constituents be visible to ensure safe transport and prevent exceeding the 90-day (or 180-day) accumulation limit[3].

  • Validation: Cross-reference the accumulation start date on the bottle with the laboratory's weekly RCRA inspection log.

Quantitative Logistical Parameters

To facilitate quick operational decisions at the bench, the following table summarizes the critical logistical parameters for managing this chemical waste.

Parameter	Operational Standard	Mechanistic Rationale
Waste Classification	Halogenated Organic	Bromine content requires specialized alkaline scrubbing during incineration.
Primary Receptacle	Glass or HDPE (PTFE cap)	Prevents lipophilic leaching and resists trace HBr acid corrosion.
Incompatible Streams	Strong bases, Oxidizers, Amines	Prevents uncontrolled exothermic alkylation/oxidation reactions.
Maximum Fill Limit	80% of Total Capacity	Prevents pressure-rupture from thermal vapor expansion.
Spill Cleanup	Vermiculite / Universal Binder	Solidifies the lipophilic liquid for safe sweeping into solid hazardous waste.

Disposal Workflow Visualization

The following decision tree illustrates the logical routing of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- waste to ensure compliance and safety.

Figure 1: Halogenated waste segregation and disposal workflow for brominated aryl ethers.

References

• Management of Waste - Prudent Practices in the Laboratory Source: National Institutes of Health (NIH) / NCBI Bookshelf URL:[Link]

• Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes Source: US Environmental Protection Agency (EPA) URL:[Link]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes Source: US Environmental Protection Agency (EPA) URL:[Link]

• Handling and Disposal of Laboratory Generated Wastes Source: Saint Mary's University Science Safety URL:[Link]

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• 3. epa.gov [epa.gov]

Personal protective equipment for handling Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-

Hazard Assessment: A Precautionary Approach

Given the absence of specific toxicological data, Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)- must be handled as a substance with significant potential hazards. The hazard assessment is derived from analogous compounds and constituent functional groups.[1][2]

• Aromatic Core (Substituted Benzene): Benzene and its derivatives are known for potential carcinogenicity, and they can be readily absorbed through the skin and respiratory tract.[3] The presence of a bulky alkyl group—the 1,1-dimethylpropyl (or tert-amyl) group—may modulate this toxicity, but the core hazard remains a primary consideration.

• Alkyl Bromide Moiety (-CH₂CH₂Br): Alkyl bromides are reactive compounds often used as alkylating agents.[4] They are typically irritants to the skin, eyes, and respiratory system.[5] Direct contact can cause rashes or chemical burns, and inhalation of vapors is a significant exposure risk.

• Ether Linkage (-O-): Ethers are flammable and can form explosive peroxides upon exposure to air and light, particularly after prolonged storage.[6][7] While the risk varies with structure, it is a critical consideration for storage and handling.

• Analogous Compounds: Structurally related compounds like (2-Bromoethoxy)benzene are classified as harmful if swallowed and cause serious skin and eye irritation.[2] Similar GHS classifications are noted for other substituted bromoethoxy-benzenes, which may also cause respiratory irritation.[8]

Inferred Hazard Summary Table:

Hazard Class	Inferred Risk based on Chemical Structure	GHS Classification (Analogues)
Acute Toxicity (Oral)	Harmful if swallowed.	H302: Harmful if swallowed[2]
Skin Corrosion/Irritation	Causes skin irritation, potential for burns.	H315: Causes skin irritation[2][5][8]
Eye Damage/Irritation	Causes serious eye irritation.	H319: Causes serious eye irritation[2][5][8]
Respiratory Irritation	May cause respiratory tract irritation.	H335: May cause respiratory irritation[5][8]
Flammability	Combustible liquid.	H227: Combustible liquid[5]
Chronic Toxicity	Suspected cancer hazard due to benzene core. [9]	H350: May cause cancer[3]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE approach is mandatory. Compromise is not an option.

• Hand Protection: Double-gloving is required. Use a heavier, chemical-resistant outer glove over a disposable inner glove. Nitrile gloves may offer splash resistance but should be replaced immediately upon contamination.[6][7] For extended handling or risk of immersion, more robust gloves are necessary.

  Recommended Glove Materials:

Glove Material	Protection Against	Considerations
Butyl Rubber	Good resistance to ethers, ketones, esters.	Recommended for higher volume applications.[7]
Viton™	Excellent resistance to aromatic hydrocarbons and chlorinated solvents.	Often a top choice for handling hazardous organic compounds.
Nitrile	Splash protection for low-volume applications.[7]	Breakthrough time is short; not suitable for immersion.[6] Must be changed frequently.

• Eye and Face Protection: ANSI-approved chemical splash goggles are the minimum requirement.[7] Given the strong irritant properties, it is highly recommended to use these in combination with a full-face shield.[10][11]

• Body Protection: A flame-resistant laboratory coat, fully buttoned, is required.[7] Ensure it is worn over long pants and closed-toe shoes that cover the entire foot. An apron made of a chemically-resistant material like PVC can provide additional protection.

• Respiratory Protection: All work must be conducted within a certified chemical fume hood.[6][7] If there is any risk of the fume hood failing or for emergency situations like a large spill, a full-face respirator with an organic vapor cartridge should be available.

Operational Plan: Safe Handling Protocol

This step-by-step protocol is designed to minimize exposure and mitigate risk during handling and use.

Workflow Diagram: Safe Handling of Benzene, 1-(2-bromoethoxy)-4-(1,1-dimethylpropyl)-

Caption: Workflow for safe handling from preparation to disposal.

Step-by-Step Methodology:

• Pre-Operational Check:

  • Confirm that the chemical fume hood has been certified within the last year.

  • Ensure a safety shower and eyewash station are accessible and unobstructed.

  • Assemble a spill kit containing absorbent material (e.g., vermiculite or sand), a sealed container for spill waste, and appropriate neutralizing agents if applicable.[12]

• Donning PPE: Put on all required PPE as specified in Section 2 before entering the area where the chemical is stored or used.

• Handling the Chemical:

  • Conduct all manipulations, including weighing and transferring, inside a chemical fume hood.[6][7]

  • Ground and bond containers when transferring to prevent static electricity buildup, which can be an ignition source.[3][5]

  • Use tools made of non-sparking materials.[3]

  • Avoid heating the material near ignition sources. The ether functionality and benzene ring suggest flammability.[3][6]

  • Keep containers tightly closed when not in use to minimize vapor release and prevent peroxide formation.[9][10]

• Post-Operational Cleanup:

  • Wipe down the work surface in the fume hood with an appropriate solvent.

  • Carefully remove PPE, avoiding self-contamination. Dispose of disposable items in the appropriate solid waste stream.

  • Wash hands thoroughly with soap and water after handling is complete.[10][13]

Disposal Plan: Cradle-to-Grave Responsibility

Proper disposal is a critical safety and environmental responsibility. As a halogenated organic compound, this chemical must not be disposed of down the drain.[9]

Waste Segregation and Disposal Protocol:

• Waste Stream Identification: This chemical is classified as a Halogenated Organic Waste .[14][15]

• Containerization:

  • Use a designated, clearly labeled waste container for "Halogenated Organic Liquids."[9]

  • The container must be in good condition, compatible with the waste, and have a tightly sealing screw cap.[9]

  • The label must include the words "Hazardous Waste" and a full list of the chemical contents by name—do not use abbreviations.[14]

• Mixing Waste:

  • Do not mix halogenated waste with non-halogenated waste. The disposal costs and methods for halogenated materials are significantly different.[14]

  • Never mix this waste with incompatible substances such as strong acids, bases, or oxidizers.[9]

• Storage and Pickup:

  • Store the sealed waste container in a cool, dry, well-ventilated area, away from ignition sources.[9]

  • Follow your institution's guidelines for hazardous waste pickup.

Spill Management Protocol Diagram:

Caption: Step-by-step protocol for managing a chemical spill.

References

• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure. University of Illinois Urbana-Champaign.
• Cornell University Environmental Health and Safety. (n.d.). 7.2 Organic Solvents. Cornell University.
• U.S. Environmental Protection Agency. (1987).
• Unknown.
• The University of Edinburgh Health and Safety Department. (2010). Ethers - Handling and control of exposure.
• LANXESS Solutions US Inc. (2017). Alkyl Bromides Product Safety Assessment.
• Kodavanti, P. R., & Loganathan, B. G. (2022). Perspective on halogenated organic compounds. Environmental Science and Pollution Research.
• Apollo Scientific. (2022).
• Purdue University.
• University of California, San Diego. Personal Protective Equipment (PPE) - Appendix E.
• LGC Standards. (2015).
• Carl ROTH.
• Fisher Scientific. Safety Data Sheet: 1-Bromo-4-(2-bromoethyl)benzene.
• Sigma-Aldrich. (2024).
• SD Fine-Chem Limited.
• Vogel, A. I., Leicester, J., & Macey, W. A. T. (n.d.). Working with Hazardous Chemicals. Organic Syntheses.
• Indian Chemical Council. (2019). Bromine Safety Handbook.
• Merck. (n.d.).
• Royal Society of Chemistry. (2026).
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 68526, Benzene, (2-bromoethoxy)-. PubChem.
• TCI Chemicals. (2025).
• ECHEMI. (n.d.).
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 579814, 1-(2-Bromoethoxy)-4-methoxybenzene. PubChem.

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